2-Bromo-N-(butan-2-yl)-4-nitroaniline

Core Science & Biosynthesis

safety data sheet SDS for 2-Bromo-N-(butan-2-yl)-4-nitroaniline

An In-depth Technical Guide to the Safe Handling and Synthetic Utility of 2-Bromo-N-(butan-2-yl)-4-nitroaniline

Compound Identification and Physicochemical Profile

2-Bromo-N-(butan-2-yl)-4-nitroaniline is a substituted aromatic amine. Its structure incorporates several key functional groups that dictate its reactivity and potential applications: a secondary amine, a bromine atom, and a nitro group, all attached to a benzene ring. These features make it a valuable intermediate in organic synthesis.

Table 1: Compound Identification

Identifier	2-Bromo-N-(butan-2-yl)-4-nitroaniline	2-Bromo-4-nitroaniline (Key Precursor)
CAS Number	1157561-10-8[1]	13296-94-1[2]
Molecular Formula	C₁₀H₁₃BrN₂O₂[1]	C₆H₅BrN₂O₂[2][3]
Molecular Weight	273.13 g/mol [1]	217.02 g/mol [4]
Synonyms	2-Bromo-N-(sec-butyl)-4-nitroaniline	Benzenamine, 2-bromo-4-nitro-[2]

| Appearance | Not specified; likely a yellow or orange solid based on analogs. | White to Yellow to Green powder to crystal. |

The physicochemical properties are extrapolated from related structures. The presence of the nitro group and bromine atom suggests a compound with limited water solubility and a relatively high melting point.

Hazard Assessment and GHS Classification

The hazard profile for 2-Bromo-N-(butan-2-yl)-4-nitroaniline is derived from the comprehensive Safety Data Sheet for its parent compound, 2-Bromo-4-nitroaniline.[4] The N-alkylation is not expected to significantly mitigate these hazards; therefore, the derivative should be handled with, at minimum, the same level of precaution.

Table 2: GHS Hazard Classification (Based on 2-Bromo-4-nitroaniline)

Hazard Class	Category	Hazard Statement	Pictogram
Acute Toxicity, Oral	Category 4	H302: Harmful if swallowed.[4]	GHS07 (Exclamation Mark)
Acute Toxicity, Dermal	Category 4	H312: Harmful in contact with skin.[4]	GHS07 (Exclamation Mark)
Acute Toxicity, Inhalation	Category 4	H332: Harmful if inhaled.[4]	GHS07 (Exclamation Mark)
Skin Irritation	Category 2	H315: Causes skin irritation.[4]	GHS07 (Exclamation Mark)

| Eye Irritation | Category 2 | H319: Causes serious eye irritation.[4] | GHS07 (Exclamation Mark) |

Expert Insight: The toxicity profile is characteristic of many substituted nitroanilines. The primary routes of exposure are ingestion, skin contact, and inhalation of dust. The nitro and bromo substituents contribute to the compound's reactivity and potential to cause irritation and systemic toxicity upon absorption.

Caption: GHS Pictogram and associated hazards.

Safe Handling and Emergency Protocols

A rigorous adherence to safety protocols is essential when working with this class of compounds. The following recommendations are based on the precautionary statements for 2-Bromo-4-nitroaniline.[4][5]

Engineering Controls and Personal Protective Equipment (PPE)

• Ventilation: All manipulations should be performed in a certified chemical fume hood to avoid breathing dust.[4][5]

• Eye Protection: Wear chemical safety goggles or a face shield.[4]

• Skin Protection: Wear impervious gloves (e.g., nitrile) and a lab coat. Wash skin thoroughly after handling.[4] Contaminated work clothing should not be allowed out of the workplace.[5]

• Respiratory Protection: If engineering controls are insufficient, use a NIOSH/MSHA or European Standard EN 149 approved respirator with a particulate filter.

First Aid Measures

The following procedures are critical in the event of accidental exposure[4]:

• If Inhaled: Remove the person to fresh air and keep them comfortable for breathing. Call a POISON CENTER or doctor if you feel unwell.[4]

• In Case of Skin Contact: Immediately take off all contaminated clothing. Wash the affected area with plenty of soap and water. Call a POISON CENTER or doctor if you feel unwell.[4]

• In Case of Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing. If eye irritation persists, get medical advice/attention.[4]

• If Swallowed: Rinse mouth. Call a POISON CENTER or doctor if you feel unwell.[4]

Stability and Reactivity

• Chemical Stability: The compound is stable under normal laboratory conditions.[4]

• Conditions to Avoid: Avoid the creation of dust and exposure to incompatible materials.

• Incompatible Materials: Keep away from strong oxidizing agents.[4]

• Hazardous Decomposition Products: Upon thermal decomposition, this compound may release toxic fumes of carbon monoxide, carbon dioxide, nitrogen oxides (NOx), and hydrogen bromide.[4]

Synthetic Pathway and Mechanistic Considerations

The synthesis of 2-Bromo-N-(butan-2-yl)-4-nitroaniline is a multi-step process that requires careful control of reaction conditions to ensure regioselectivity and high yield. The general strategy involves the sequential modification of an aniline precursor.

Experimental Protocol: A Plausible Synthesis

• Step 1: Acetanilide Formation (Amine Protection): Aniline is reacted with acetic anhydride to form acetanilide. This step is crucial because the powerful activating and ortho-, para-directing amino group (-NH₂) would be protonated under nitrating conditions, becoming a deactivating, meta-directing ammonium group (-NH₃⁺). The acetyl group protects the amine and maintains its ortho-, para-directing influence.

• Step 2: Nitration: The protected acetanilide is nitrated using a mixture of concentrated nitric acid and sulfuric acid to introduce the nitro group, primarily at the 4-position, yielding 4-nitroacetanilide.[6]

• Step 3: Hydrolysis (Deprotection): The acetyl group is removed by acid or base hydrolysis to yield 4-nitroaniline.

• Step 4: Regioselective Bromination: 4-nitroaniline is brominated to install the bromine atom at the 2-position (ortho to the amino group).[6] The amino group is a stronger ortho-, para-director than the nitro group is a meta-director. A common method involves using ammonium bromide and hydrogen peroxide in acetic acid.[3]

• Step 5: N-Alkylation: The final step is the alkylation of the amino group of 2-bromo-4-nitroaniline with a suitable sec-butyl electrophile, such as 2-bromobutane or 2-iodobutane, in the presence of a base (e.g., potassium carbonate) to yield the target compound.[6]

Caption: General synthetic workflow for 2-Bromo-N-(butan-2-yl)-4-nitroaniline.

Applications in Drug Discovery and Medicinal Chemistry

Substituted nitroanilines are foundational scaffolds in medicinal chemistry.[7] The functional groups on 2-Bromo-N-(butan-2-yl)-4-nitroaniline offer multiple handles for chemical modification, making it a versatile starting material for generating compound libraries.

• Nitro Group Reduction: The nitro group can be readily reduced to an amine, which can then be used in amide bond formation, sulfonamide synthesis, or other coupling reactions to build molecular complexity.

• Suzuki and Buchwald-Hartwig Coupling: The bromine atom serves as a key site for palladium-catalyzed cross-coupling reactions, such as Suzuki or Buchwald-Hartwig amination. These reactions are fundamental for creating carbon-carbon and carbon-nitrogen bonds, respectively, which are critical for building the core structures of many pharmaceutical agents.[8]

• Scaffold for Bioactive Molecules: The core 2-bromo-4-nitroaniline structure is a known intermediate for synthesizing molecules with potential antibacterial and antifungal activities.[9] For instance, related polysubstituted anilines have been used to create quinoline-based structures that can act as NMDA receptor antagonists.[10]

Caption: Potential derivatization pathways for medicinal chemistry applications.

References

• TCI Chemicals. (2025, March 24). SAFETY DATA SHEET: 2-Bromo-4-nitroaniline.
• Fluorochem. (n.d.). 2-Bromo-N-methyl-4-nitroaniline.
• SIELC Technologies. (2018, February 16). 2-Bromo-4-nitroaniline.
• EvitaChem. (n.d.). 2-Bromo-N-butyl-4-nitroaniline.
• Arshad, M. N., Tahir, M. N., Khan, I. U., & Shafiq, M. (2009). 2-Bromo-4-nitroaniline. Acta Crystallographica Section E: Structure Reports Online, E65, o480.
• Tokyo Chemical Industry Co., Ltd. (n.d.). 2-Bromo-4-nitroaniline.
• ChemicalBook. (2025, July 26). 2-BROMO-4-NITROANILINE - Safety Data Sheet.
• ChemicalBook. (2025, December 31). 2-BROMO-4-NITROANILINE Chemical Properties,Uses,Production.
• ChemScene. (n.d.). 2-Bromo-N-(sec-butyl)-4-nitroaniline.
• ResearchGate. (2009). (PDF) 2-Bromo-4-nitroaniline.
• Fisher Scientific. (2025, December 22). SAFETY DATA SHEET: 4-Bromo-2-nitroaniline.
• ChemDiv. (n.d.). Compound 2-bromo-4-nitroaniline.
• NINGBO INNO PHARMCHEM CO.,LTD. (2026, January 20). The Role of 2-Bromo-4-methoxyaniline in Pharmaceutical Synthesis.
• U.S. Environmental Protection Agency. (2025, October 15). 2-Bromo-N-tert-butyl-4-nitroaniline Properties.
• Google Patents. (n.d.). CN203187606U - 2-bromo-4-nitroaniline synthesis device.
• Navin N. Bappalige et al. Growth and Characterization of 4 –Bromo 2-nitro Aniline a New Nonlinear Optical Organic Crystal.
• CPAchem Ltd. (2023, June 15).
• Fisher Scientific. (2012, May 9). SAFETY DATA SHEET: 4-Bromoaniline.
• Quora. (2021, June 3).
• Sigma-Aldrich. (n.d.). 2-Bromo-4-nitroaniline.
• Shutalev, A. D., & Kishko, E. A. (2022). Recent Progress in the Synthesis of Drugs and Bioactive Molecules Incorporating Nitro(het)arene Core. Molecules, 27(11), 3586.
• BenchChem. (2025, December). Application Notes and Protocols for the Derivatization of 2,6-Dibromo-4-nitroaniline in Medicinal Chemistry.
• Wikipedia. (n.d.). 4-Nitroaniline.

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• 10. benchchem.com [benchchem.com]

Thermodynamic Properties of N-Alkylated Nitroanilines: A Structural & Energetic Analysis

This guide is structured as a high-level technical whitepaper designed for researchers and drug development professionals. It prioritizes mechanistic understanding, thermodynamic causality, and actionable experimental protocols over simple data enumeration.

Executive Summary

N-alkylated nitroanilines represent a critical class of solvatochromic compounds used as intermediates in pharmaceutical synthesis, nonlinear optical (NLO) materials, and energetic stabilizers. Their utility is defined by a delicate thermodynamic balance: the competition between intramolecular and intermolecular hydrogen bonding.

This guide provides a comprehensive thermodynamic profile of these species, focusing on the impact of

-alkylation and nitro-positioning on phase transitions, lattice energy, and solubility. We provide validated experimental protocols for thermal analysis and solubility determination, ensuring reproducible characterization in drug development workflows.

Structural Chemistry & Intermolecular Forces

The thermodynamic behavior of nitroanilines is governed by the "Ortho Effect" and the steric/electronic influence of the alkyl group.

The Hydrogen Bonding Dichotomy

The position of the nitro group relative to the amine dictates the dominant thermodynamic force.

• Para-Isomers (e.g.,

  -methyl-4-nitroaniline): The nitro and amine groups are on opposite ends of the aromatic ring. This geometry precludes intramolecular interaction, forcing the formation of strong intermolecular hydrogen bonds (N-H...O) between adjacent molecules. This results in a rigid crystal lattice, high melting points, and lower solubility in non-polar solvents.

• Ortho-Isomers (e.g.,

  -methyl-2-nitroaniline): The proximity of the nitro oxygen to the amine hydrogen allows for a stable 6-membered intramolecular hydrogen bond ring. This "locks" the proton, reducing its availability for intermolecular networking. Consequently, these isomers exhibit significantly lower melting points and higher volatility.

Visualization of H-Bonding Topologies

The following diagram illustrates the structural divergence that drives thermodynamic properties.

Figure 1: Mechanistic flow showing how substitution patterns dictate hydrogen bonding modes and macroscopic thermal properties.

Thermodynamic Parameters

Phase Transition Data

The following table contrasts the thermodynamic properties of key N-alkylated nitroanilines. Note the dramatic drop in melting point for the ortho-isomer (

-methyl-2-nitroaniline) compared to the para-isomer ( -methyl-4-nitroaniline).

Compound	Structure	Melting Point ( )	Enthalpy of Fusion ( )	Solubility (Water)	Key Thermodynamic Feature
-Methyl-2-nitroaniline	Ortho	35 - 38 °C	~18 kJ/mol (est)*	Low	Intramolecular H-bond dominates; "Chelate effect" lowers .
-Methyl-4-nitroaniline	Para	152 °C	24.5 kJ/mol	< 0.1 g/100mL	Strong intermolecular H-bond network; high thermal stability.
-Ethyl-4-nitroaniline	Para	94 - 96 °C	N/A	Very Low	Alkyl chain disrupts packing efficiency compared to methyl analog.
-Dimethyl-4-nitroaniline	Para	163 - 165 °C	23.6 kJ/mol	Insoluble	Loss of H-bond donor; packing driven by dipole-dipole & -stacking.

*Estimated via group contribution methods due to volatility.

Enthalpy of Formation & Stability

Thermochemical stability is critical for safety assessments, particularly for nitro-compounds which can be energetic.

• Standard Enthalpy of Formation (

  ): Generally negative for these species, indicating stability relative to constituent elements.

• Combustion Enthalpy (

  ):

  • m-Nitroaniline:[1] -3183.6 kJ/mol

  • p-Nitroaniline:[2][3] -3195.2 kJ/mol

  • Trend:

    -alkylation increases the magnitude of (more carbon/hydrogen fuel) but often decreases density, slightly lowering volumetric energy density.

Solubility & Solution Thermodynamics

For drug development, solubility is not just a concentration limit but a thermodynamic equilibrium defined by the activity coefficient (

).

Solubility Mechanisms

• Non-Polar Solvents (Benzene,

  ): -alkylated nitroanilines show enhanced solubility compared to parent nitroanilines. The alkyl group increases lipophilicity (logP), and in ortho-isomers, the "hidden" H-bond further reduces polarity, making them highly soluble in supercritical .

• Polar Solvents (Ethanol, Water): Solubility is limited by the hydrophobic alkyl tail. However,

  -methyl-4-nitroaniline retains a hydrogen bond donor, allowing interaction with protic solvents, whereas -dialkyl derivatives rely solely on acting as H-bond acceptors.

Experimental Protocols

Reliable thermodynamic data requires rigorous experimental control. Below are validated protocols for thermal and solubility analysis.

Differential Scanning Calorimetry (DSC) Protocol

Objective: Determine

, (Melting Point), and .

Workflow Diagram:

Figure 2: Standardized DSC workflow for energetic nitro-compounds.

Detailed Steps:

• Calibration: Calibrate the DSC using Indium (

  , ) and Zinc standards.

• Sample Preparation: Weigh 2–5 mg of dried N-alkyl nitroaniline into a Tzero Aluminum pan. Critical: For ortho-isomers (volatile), use hermetically sealed pans to prevent mass loss during heating.

• Method:

  • Equilibrate at 20°C.

  • Ramp 5°C/min to 200°C (ensure this is below decomposition onset, typically >250°C for these species).

  • Integrate the endothermic melting peak to calculate

    (J/g).

Isothermal Solubility Measurement (Shake-Flask Method)

Objective: Determine thermodynamic solubility (

) in organic solvents.

• Excess Addition: Add excess solid N-alkyl nitroaniline to 10 mL of solvent (e.g., Ethanol, Octanol) in a borosilicate vial.

• Equilibration: Agitate at constant temperature (

  ) for 24–48 hours.

• Filtration: Filter supernatant through a 0.45 µm PTFE syringe filter (pre-heated to avoid precipitation).

• Quantification: Dilute and analyze via HPLC-UV (detection at

  ).

• Calculation:

  .

Applications in Drug Development[4]

• Bioavailability Prediction: The shift in logP upon N-alkylation (e.g., Methyl vs Ethyl) is used to tune membrane permeability. Ortho-isomers often show higher passive permeability due to the "masked" polarity of the intramolecular H-bond.

• Polymorph Screening: N-alkyl nitroanilines are prone to polymorphism. Thermodynamic stability ranking (via DSC melting points) is essential to select the stable crystal form for formulation.

• Safety (Genotoxicity): While useful, nitroanilines are potential genotoxins. Thermodynamic data (volatility) aids in designing containment and drying processes to minimize exposure.

References

• NIST Chemistry WebBook. Thermochemical Data for p-Nitroaniline and Derivatives. National Institute of Standards and Technology.[2] Link

• Perlovich, G. L., et al. (2006). Thermodynamic properties of sublimation and solvation of nitroaniline isomers. Journal of Chemical Thermodynamics. Link

• Boddu, V. M., et al. (2008).[3] Physicochemical properties of an insensitive munitions compound, N-methyl-4-nitroaniline (MNA).[3][4] Journal of Hazardous Materials.[3] Link[3]

• PubChem Compound Summary. N-Methyl-4-nitroaniline (CID 7483). National Center for Biotechnology Information. Link

• Ribeiro da Silva, M. A. V., et al. (1999). Enthalpies of combustion and formation of nitroanilines.[1][5] Journal of Chemical Thermodynamics. Link

Sources

• 1. m-Nitroaniline (CAS 99-09-2) - Chemical & Physical Properties by Cheméo [chemeo.com]
• 2. N,N-Diethyl-p-nitroaniline [webbook.nist.gov]
• 3. N-Methyl-4-nitroaniline: Physicochemical Properties, Degradation and Toxicity_Chemicalbook [chemicalbook.com]
• 4. N-Methyl-4-nitroaniline | 100-15-2 [chemicalbook.com]
• 5. p-Nitroaniline [webbook.nist.gov]

Protocols & Analytical Methods

synthesis route for 2-Bromo-N-(butan-2-yl)-4-nitroaniline from 2-bromo-4-nitrofluorobenzene

of 2-bromo-4-nitrofluorobenzene with sec-butylamine.

Abstract & Introduction

This application note details a robust, scalable protocol for the synthesis of 2-Bromo-N-(butan-2-yl)-4-nitroaniline (Product) from 2-bromo-4-nitrofluorobenzene (Starting Material). This transformation utilizes a Nucleophilic Aromatic Substitution (

) mechanism.[1][2][3][4][5]

The target scaffold is a critical intermediate in the synthesis of pharmaceutical agents, particularly kinase inhibitors and antimicrobial agents, where the ortho-bromo aniline motif serves as a handle for subsequent palladium-catalyzed cross-couplings (e.g., Suzuki-Miyaura, Buchwald-Hartwig) or heterocycle formation (e.g., benzimidazoles).

Key Technical Advantages

• Regioselectivity: The protocol exploits the "Fluorine Effect" in

  reactions.[2] The high electronegativity of the fluorine atom, combined with the para-nitro activation, stabilizes the Meisenheimer complex significantly more than the ortho-bromo substituent, ensuring exclusive displacement of the fluoride.

• Mild Conditions: The reaction proceeds rapidly under mild heating, minimizing thermal decomposition or side reactions involving the nitro group.

• Scalability: The workup relies on standard aqueous extraction and crystallization/chromatography, suitable for gram-to-multigram scales.

Reaction Scheme & Mechanism

The reaction involves the nucleophilic attack of sec-butylamine on the electron-deficient carbon C1. The nitro group at C4 provides the necessary electron-withdrawing resonance stabilization for the intermediate.

Mechanistic Pathway (Graphviz)

Figure 1: Reaction pathway demonstrating the selective displacement of Fluorine over Bromine via the Meisenheimer intermediate.[1][3]

Experimental Protocol

Materials & Equipment[4][6][7]

• Reagents:

  • 2-Bromo-4-nitrofluorobenzene (CAS: 103975-49-1 or equiv.) - Limiting Reagent

  • sec-Butylamine (Butan-2-amine) - Nucleophile

  • Potassium Carbonate (

    ) or Triethylamine ( ) - Acid Scavenger

  • Acetonitrile (MeCN) or Ethanol (EtOH) - Solvent

• Equipment:

  • Round-bottom flask with reflux condenser.

  • Magnetic stirrer and oil bath.

  • TLC plates (Silica gel 60 F254).

  • Rotary evaporator.

Stoichiometry Table

Component	Role	Equivalents	Mol.[6][7][8] Wt. ( g/mol )	Density (g/mL)
2-Bromo-4-nitrofluorobenzene	Substrate	1.0	219.99	N/A (Solid)
sec-Butylamine	Nucleophile	1.2 - 1.5	73.14	0.724
Potassium Carbonate	Base	2.0	138.21	N/A (Solid)
Acetonitrile	Solvent	[0.2 - 0.5 M]	-	-

Step-by-Step Procedure

Step 1: Reaction Setup

• Charge a clean, dry round-bottom flask with 2-bromo-4-nitrofluorobenzene (1.0 equiv).

• Add Acetonitrile (approx. 5-10 mL per gram of substrate) and stir to dissolve.

• Add Potassium Carbonate (2.0 equiv) to the solution. Note: If using Triethylamine, add it at this stage.

• Add sec-butylamine (1.2 equiv) dropwise at room temperature.

Step 2: Reaction Execution

• Heat the reaction mixture to 60°C - 80°C (Reflux if using EtOH) under an inert atmosphere (Nitrogen or Argon) if possible, though the reaction is generally air-tolerant.

• Monitor reaction progress by TLC (Eluent: 10-20% Ethyl Acetate in Hexanes).

  • Starting Material

    : ~0.6-0.7 (Non-polar).

  • Product

    : ~0.4-0.5 (More polar due to amine, yellow/orange spot).

• Reaction is typically complete within 2 to 4 hours .

Step 3: Work-up

• Cool the mixture to room temperature.

• Filtration: Filter off the solid inorganic salts (

  and ) and rinse the filter cake with a small amount of ethyl acetate.

• Concentration: Remove the volatile solvent (MeCN/EtOH) and excess amine under reduced pressure (Rotary Evaporator).

• Partition: Redissolve the residue in Ethyl Acetate and wash with Water (2x) followed by Brine (1x) to remove residual salts and polar impurities.

• Dry the organic layer over anhydrous

  or , filter, and concentrate to dryness.

Step 4: Purification

• Crude Assessment: The crude material is typically a yellow to orange solid/oil.

• Flash Chromatography: If high purity (>98%) is required, purify via silica gel chromatography using a gradient of 0%

  20% Ethyl Acetate in Hexanes .

• Recrystallization: Alternatively, recrystallize from hot Ethanol/Water or Hexane/EtOAc mixtures.

Quality Control & Characterization

Technique	Expected Signal / Observation
Appearance	Bright yellow to orange crystalline solid.
NMR (DMSO- )	~8.3 (d, 1H, Ar-H3, meta to amine), ~8.1 (dd, 1H, Ar-H5), ~6.8 (d, 1H, Ar-H6, ortho to amine), ~6.0 (br d, 1H, NH), ~3.6 (m, 1H, CH-N), ~1.6/0.9 (alkyl m/t).
LC-MS	peak at m/z ~273/275 (1:1 isotopic pattern for Br).
Melting Point	Distinct sharp range (e.g., predicted range 60-80°C, verify with literature).

Troubleshooting & Optimization

• Low Conversion: If the reaction stalls, increase temperature to reflux or add an additional 0.5 equiv of amine. Ensure the solvent is dry, as water can compete (hydrolysis to phenol) although F displacement by water is much slower than by amine.

• Regioselectivity Issues: If displacement of Bromine is observed (rare), lower the temperature and ensure the Nitro group is strictly para to the Fluorine. The ortho-bromo position is sterically more hindered and less activated for

  than the para-nitro activated Fluorine position.

• Oiling Out: If the product oils out during recrystallization, scratch the flask or use a seed crystal. Switch to a column purification if crystallization persists in failing.

Safety Considerations

• Nitro Compounds: Potentially explosive if heated to decomposition. Do not distill the neat residue at high temperatures.

• Halogenated Aromatics: Can be skin irritants and sensitizers. Wear gloves and work in a fume hood.

• Amines: sec-butylamine is volatile, flammable, and corrosive. Handle in a well-ventilated fume hood.

References

• Bunnett, J. F., & Zahler, R. E. (1951). Kinetics of the reaction of amines with some halonitrobenzenes. Chemical Reviews, 49(2), 273-412. Link (Classic review on

  mechanism and "Fluorine Effect").
• Miller, J. (1968). Aromatic Nucleophilic Substitution. Elsevier.

• Vapourtec Application Note. (n.d.). Aromatic Substitution | Flow Reactions.[4] Retrieved from (Demonstrates industrial relevance of nitro-fluoro

  ).

• National Center for Biotechnology Information. (2025). PubChem Compound Summary for CID 11238692, 2-Bromo-N-(sec-butyl)-4-nitroaniline. Retrieved from .

Sources

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• 5. How Do Aromatic Nitro Compounds React with Nucleophiles? Theoretical Description Using Aromaticity, Nucleophilicity and Electrophilicity Indices [mdpi.com]
• 6. 2-Bromo-4-fluoroaniline synthesis - chemicalbook [chemicalbook.com]
• 7. 2-Bromo-4-nitro­aniline - PMC [pmc.ncbi.nlm.nih.gov]
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Application Notes and Protocols: Palladium-Catalyzed Coupling Reactions Using 2-Bromo-N-(butan-2-yl)-4-nitroaniline

For Researchers, Scientists, and Drug Development Professionals

Authored by: Gemini, Senior Application Scientist

Introduction: Unlocking Molecular Complexity with Palladium Catalysis

Palladium-catalyzed cross-coupling reactions have become an indispensable tool in modern organic synthesis, enabling the formation of carbon-carbon and carbon-heteroatom bonds with remarkable efficiency and functional group tolerance.[1][2] These transformations, recognized with the 2010 Nobel Prize in Chemistry, are fundamental to the construction of complex molecules, particularly in the fields of pharmaceutical and materials science.[3][4] This guide provides an in-depth exploration of the application of 2-Bromo-N-(butan-2-yl)-4-nitroaniline as a versatile building block in several key palladium-catalyzed coupling reactions.

The unique electronic and steric properties of 2-Bromo-N-(butan-2-yl)-4-nitroaniline, featuring an electron-withdrawing nitro group and a sterically demanding N-(butan-2-yl) substituent, make it an intriguing substrate for creating diverse molecular architectures. The electron-deficient nature of the aromatic ring is expected to facilitate the initial oxidative addition step, which is often rate-determining in the catalytic cycle.[5] This document will detail protocols for Suzuki-Miyaura, Buchwald-Hartwig, and Heck couplings, offering insights into reaction optimization and mechanistic considerations.

I. Synthesis of 2-Bromo-N-(butan-2-yl)-4-nitroaniline

The starting material, 2-Bromo-N-(butan-2-yl)-4-nitroaniline, can be synthesized from commercially available 2-bromo-4-nitroaniline. The synthesis involves the nucleophilic substitution of an amine at the bromine-activated position or, more commonly, the N-alkylation of 2-bromo-4-nitroaniline. A general procedure for the N-alkylation is provided below.

Protocol 1: Synthesis of 2-Bromo-N-(butan-2-yl)-4-nitroaniline

• Reaction Setup: To a solution of 2-bromo-4-nitroaniline (1.0 equiv.) in a suitable solvent such as N,N-dimethylformamide (DMF) or acetonitrile, add a base such as potassium carbonate (K₂CO₃) or cesium carbonate (Cs₂CO₃) (2.0-3.0 equiv.).

• Addition of Alkylating Agent: Add 2-bromobutane (1.2-1.5 equiv.) to the reaction mixture.

• Reaction Conditions: Heat the mixture to 60-80 °C and stir for 12-24 hours, monitoring the reaction progress by thin-layer chromatography (TLC).

• Work-up: Upon completion, cool the reaction to room temperature and pour it into water. Extract the aqueous layer with a suitable organic solvent (e.g., ethyl acetate).

• Purification: Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure. Purify the crude product by column chromatography on silica gel to afford 2-Bromo-N-(butan-2-yl)-4-nitroaniline.

II. Palladium-Catalyzed Cross-Coupling Reactions: Mechanisms and Principles

Palladium-catalyzed cross-coupling reactions generally proceed through a common catalytic cycle consisting of three key steps: oxidative addition, transmetalation (for Suzuki and related reactions) or olefin insertion (for Heck reaction), and reductive elimination.[1][2][5]

dot digraph "Catalytic Cycle" { rankdir=LR; node [shape=box, style=filled, fillcolor="#F1F3F4", fontcolor="#202124"]; "Pd(0)L_n" [fillcolor="#4285F4", fontcolor="#FFFFFF"]; "Oxidative Addition" -> "Ar-Pd(II)(X)L_n" [label="Ar-X"]; "Ar-Pd(II)(X)L_n" -> "Transmetalation/Insertion" [label="Coupling Partner"]; "Transmetalation/Insertion" -> "Ar-Pd(II)(R)L_n"; "Ar-Pd(II)(R)L_n" -> "Reductive Elimination" [label="Ar-R"]; "Reductive Elimination" -> "Pd(0)L_n"; } caption="Generalized Catalytic Cycle for Cross-Coupling."

The choice of catalyst, ligand, base, and solvent is critical for the success of these reactions and is highly dependent on the specific substrates being coupled.[6][7] Ligands play a crucial role in stabilizing the palladium catalyst, enhancing its reactivity, and influencing the selectivity of the reaction.[8][9]

III. Suzuki-Miyaura Coupling: Forging C-C Bonds

The Suzuki-Miyaura reaction is a powerful method for the formation of carbon-carbon bonds by coupling an organoboron species with an organohalide.[4][10] The reaction's tolerance of a wide range of functional groups makes it particularly valuable in drug discovery.[11]

Protocol 2: Suzuki-Miyaura Coupling of 2-Bromo-N-(butan-2-yl)-4-nitroaniline with an Arylboronic Acid

• Reaction Setup: In a reaction vessel, combine 2-Bromo-N-(butan-2-yl)-4-nitroaniline (1.0 equiv.), the desired arylboronic acid (1.2-1.5 equiv.), a palladium catalyst such as Pd(PPh₃)₄ (2-5 mol%) or a combination of a palladium precursor like Pd(OAc)₂ and a ligand (e.g., SPhos, XPhos), and a base.

• Solvent and Base Selection: Use a solvent system such as a mixture of toluene and water, or dioxane and water. A variety of bases can be employed, with aqueous solutions of Na₂CO₃, K₂CO₃, or K₃PO₄ being common choices.[6][12]

• Degassing: Degas the reaction mixture by bubbling argon or nitrogen through it for 15-30 minutes to remove oxygen, which can deactivate the catalyst.

• Reaction Conditions: Heat the reaction to 80-110 °C and stir for 4-24 hours. Monitor the reaction progress by TLC or LC-MS.

• Work-up and Purification: After cooling to room temperature, dilute the reaction with water and extract with an organic solvent. Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate. Purify the product by column chromatography.

Table 1: Representative Conditions for Suzuki-Miyaura Coupling

Parameter	Condition	Rationale
Palladium Source	Pd(PPh₃)₄, Pd(OAc)₂/Ligand	Pd(PPh₃)₄ is a common pre-catalyst. Pd(OAc)₂ with a bulky, electron-rich phosphine ligand can improve catalytic activity for challenging substrates.[9]
Ligand	PPh₃, SPhos, XPhos	Bulky phosphine ligands can accelerate reductive elimination and improve catalyst stability.[13]
Base	K₂CO₃, K₃PO₄, Cs₂CO₃	The base activates the boronic acid for transmetalation. The choice of base can significantly impact yield.[6][14]
Solvent	Toluene/H₂O, Dioxane/H₂O	A biphasic solvent system is often used to dissolve both the organic substrates and the inorganic base.
Temperature	80-110 °C	Higher temperatures are often required to drive the reaction to completion.

IV. Buchwald-Hartwig Amination: Constructing C-N Bonds

The Buchwald-Hartwig amination is a palladium-catalyzed cross-coupling reaction for the synthesis of carbon-nitrogen bonds, a common motif in pharmaceuticals.[15][16][17] This reaction allows for the coupling of aryl halides with a wide variety of amines.

Protocol 3: Buchwald-Hartwig Amination of 2-Bromo-N-(butan-2-yl)-4-nitroaniline with a Secondary Amine

• Reaction Setup: In a glovebox or under an inert atmosphere, combine 2-Bromo-N-(butan-2-yl)-4-nitroaniline (1.0 equiv.), the desired amine (1.2-1.5 equiv.), a palladium precursor such as Pd₂(dba)₃ or Pd(OAc)₂, a suitable phosphine ligand (e.g., BINAP, Xantphos, or a Buchwald-type ligand), and a strong, non-nucleophilic base.

• Base and Solvent: A strong base like sodium tert-butoxide (NaOtBu) or lithium bis(trimethylsilyl)amide (LiHMDS) is typically required.[18] Anhydrous solvents such as toluene or dioxane are commonly used.

• Reaction Conditions: Heat the reaction mixture to 80-120 °C for 6-24 hours, monitoring by TLC or LC-MS.

• Work-up and Purification: After cooling, quench the reaction carefully with a saturated aqueous solution of ammonium chloride. Extract the product with an organic solvent, wash with brine, dry, and concentrate. Purify by column chromatography.

dot digraph "Buchwald-Hartwig_Workflow" { rankdir=TB; node [shape=box, style=filled, fillcolor="#F1F3F4", fontcolor="#202124"]; start [label="Combine Reactants under Inert Atmosphere", shape=ellipse, fillcolor="#4285F4", fontcolor="#FFFFFF"]; reactants [label="Aryl Halide, Amine,\nPd Catalyst, Ligand, Base"]; solvent [label="Add Anhydrous Solvent"]; reaction [label="Heat and Stir"]; workup [label="Quench and Extract"]; purify [label="Column Chromatography", shape=ellipse, fillcolor="#34A853", fontcolor="#FFFFFF"]; start -> reactants; reactants -> solvent; solvent -> reaction; reaction -> workup; workup -> purify; } caption="Workflow for Buchwald-Hartwig Amination."

V. Heck Reaction: Vinylation of Aryl Halides

The Heck reaction involves the palladium-catalyzed coupling of an unsaturated halide with an alkene to form a substituted alkene.[19][20] This reaction is a valuable tool for the construction of complex olefinic structures.

Protocol 4: Heck Reaction of 2-Bromo-N-(butan-2-yl)-4-nitroaniline with an Alkene

• Reaction Setup: Combine 2-Bromo-N-(butan-2-yl)-4-nitroaniline (1.0 equiv.), the alkene (1.5-2.0 equiv.), a palladium source like Pd(OAc)₂ or PdCl₂(PPh₃)₂, and a base.

• Base and Solvent: An organic base such as triethylamine (Et₃N) or an inorganic base like K₂CO₃ is typically used.[19] Polar aprotic solvents like DMF or acetonitrile are common choices.

• Reaction Conditions: Heat the reaction mixture to 80-140 °C for 12-48 hours. The reaction is often carried out in a sealed tube if volatile alkenes are used.

• Work-up and Purification: After cooling, filter the reaction mixture to remove the precipitated palladium black and the salt byproduct. Dilute the filtrate with water and extract with an organic solvent. Wash, dry, and concentrate the organic phase. Purify the product by column chromatography.

Table 2: Key Parameters for Heck Reaction Optimization

Parameter	Condition	Rationale
Palladium Catalyst	Pd(OAc)₂, PdCl₂(PPh₃)₂	Pd(OAc)₂ is a common and effective catalyst. The use of phosphine ligands can sometimes improve yields and selectivity.[20]
Base	Triethylamine, K₂CO₃	The base is required to neutralize the hydrogen halide formed during the catalytic cycle.
Solvent	DMF, Acetonitrile	Polar aprotic solvents are generally effective for the Heck reaction.
Additives	Phase-transfer catalysts (e.g., TBAB)	Can be beneficial in some cases to improve reaction rates and yields.

VI. Safety and Handling

2-Bromo-N-(butan-2-yl)-4-nitroaniline, like its precursor 2-bromo-4-nitroaniline, should be handled with care. It is classified as harmful if swallowed, in contact with skin, or if inhaled, and causes skin and eye irritation.[21] Always work in a well-ventilated fume hood and wear appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab coat.[22][23] Consult the Safety Data Sheet (SDS) for detailed safety information before handling this compound.[21][22]

VII. Conclusion

2-Bromo-N-(butan-2-yl)-4-nitroaniline is a valuable and versatile building block for the synthesis of complex organic molecules through palladium-catalyzed cross-coupling reactions. The protocols and guidelines presented here for Suzuki-Miyaura, Buchwald-Hartwig, and Heck reactions provide a solid foundation for researchers to explore the utility of this compound in their synthetic endeavors. Careful optimization of reaction parameters, including the choice of catalyst, ligand, base, and solvent, will be key to achieving high yields and purities.

VIII. References

• A Comparative Guide to Base Selection in Suzuki Cross-Coupling Reactions - Benchchem. Available at:

• Ligand-Promoted Palladium-Catalyzed Aerobic Oxidation Reactions | Chemical Reviews. Available at:

• Palladium-catalyzed cross-coupling reactions | Organic Chemistry II Class Notes | Fiveable. Available at:

• Palladium-Catalyzed Cross-Coupling Reactions of Organoboron Compounds - University of Windsor. Available at:

• 17.2. Palladium catalyzed couplings | Organic Chemistry II - Lumen Learning. Available at:

• PALLADIUM-CATALYZED CROSS COUPLINGS IN ORGANIC SYNTHESIS - Nobel Prize. Available at:

• Selection of boron reagents for Suzuki–Miyaura coupling - Chemical Society Reviews (RSC Publishing) DOI:10.1039/C3CS60197H. Available at:

• Developing Ligands for Palladium(II)-Catalyzed C–H Functionalization: Intimate Dialogue between Ligand and Substrate - PMC. Available at:

• Mechanism of palladium‐catalyzed cross‐coupling reactions between alkyl... | Download Scientific Diagram - ResearchGate. Available at:

• Recent advances in the application of ligands in palladium-catalyzed chemoselective coupling reactions at C–Br, C–OTf, and C–Cl sites - Organic Chemistry Frontiers (RSC Publishing) DOI:10.1039/D3QO00640A. Available at:

• Screening of different bases for Suzuki coupling a - ResearchGate. Available at:

• Recent advances in the application of ligands in palladium-catalyzed chemoselective coupling reactions at C–Br, C–OTf, and C–Cl sites - Organic Chemistry Frontiers (RSC Publishing). Available at:

• Suzuki-Miyaura cross-coupling: Practical Guide - Yoneda Labs. Available at:

• The Suzuki reaction of 2,6-dibromo-4-nitroaniline with aryl boronic acids a - ResearchGate. Available at:

• Ligand electronic influence in Pd-catalyzed C-C coupling processes. Available at:

• How to approach choosing reaction conditions for Suzuki? : r/Chempros - Reddit. Available at:

• 2-BROMO-4-NITROANILINE - Safety Data Sheet - ChemicalBook. Available at:

• SAFETY DATA SHEET - TCI Chemicals. Available at:

• Aldrich 185310 - • SAFETY DATA SHEET. Available at:

• Buchwald-Hartwig Coupling - Organic Synthesis. Available at:

• Buchwald–Hartwig amination - Wikipedia. Available at:

• CN203187606U - 2-bromo-4-nitroaniline synthesis device - Google Patents. Available at:

• SAFETY DATA SHEET - Fisher Scientific. Available at:

• The first Pd-catalyzed Buchwald–Hartwig aminations at C-2 or C-4 in the estrone series. Available at:

• Applications of Palladium-Catalyzed C–N Cross-Coupling Reactions - PMC - NIH. Available at:

• Heck Reaction - Organic Chemistry Portal. Available at:

• Buchwald-Hartwig Amination - Chemistry LibreTexts. Available at:

• Suzuki reaction - Wikipedia. Available at:

• 17.2: Palladium catalyzed couplings - Chemistry LibreTexts. Available at:

• Sonogashira Coupling - Organic Chemistry Portal. Available at:

• Palladium-Catalyzed Allylic Cross-Coupling Reactions of Primary and Secondary Homoallylic Electrophiles - Organic Chemistry Portal. Available at:

• Synergy in Sonogashira Cross-Coupling Reactions with a Magnetic Janus-Type Catalyst. Available at:

• Buchwald-Hartwig Cross Coupling Reaction - Organic Chemistry Portal. Available at:

• (PDF) 2-Bromo-4-nitroaniline - ResearchGate. Available at:

• Suzuki Coupling - Organic Chemistry Portal. Available at:

• 2-Bromo-4-nitroaniline - PMC. Available at:

• Sonogashira Coupling - Chemistry LibreTexts. Available at:

• Tandem site-selective bromination and highly regioselective Heck reaction of N-allyl enaminones: chemodivergent synthesis of polysubstituted pyrroles and pyridines - Organic Chemistry Frontiers (RSC Publishing). Available at:

• RECENT ADVANCES IN THE APPLICATION OF THE HECK REACTION IN THE SYNTHESIS OF HETEROCYCLIC COMPOUNDS Majid M. Heravi and Azadeh Fa - LOCKSS: Serve Content. Available at:

• Heck Reaction - Chemistry LibreTexts. Available at:

• Copper-free Sonogashira cross-coupling reactions: an overview - PMC. Available at:

• Growth and Characterization of 4 –Bromo 2-nitro Aniline a New Nonlinear Optical Organic Crystal - Research India Publications. Available at:

• Suzuki–Miyaura cross-coupling of unprotected ortho-bromoanilines with benzyl, alkyl, aryl, alkenyl and heteroaromatic boronic esters - RSC Publishing. Available at:

• 5-Bromo-2-nitroaniline - Apollo Scientific. Available at:

• What is the synthesis of 2-Bromo-4-nitrophenol from benzene? - Quora. Available at:

• Nickel- and Palladium- Catalyzed Cross-Coupling Reactions of Organostibines with Organoboronic Acids - PolyU Institutional Research Archive. Available at:

• Palladium Catalyzed Suzuki-Miyaura Synthesis of 2-(4-nitrophenyl) - YouTube. Available at:

• 2-Bromo-4-nitroaniline - SIELC Technologies. Available at:

Sources

• 1. 17.2. Palladium catalyzed couplings | Organic Chemistry II [courses.lumenlearning.com]
• 2. chem.libretexts.org [chem.libretexts.org]
• 3. nobelprize.org [nobelprize.org]
• 4. Suzuki reaction - Wikipedia [en.wikipedia.org]
• 5. fiveable.me [fiveable.me]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. Recent advances in the application of ligands in palladium-catalyzed chemoselective coupling reactions at C–Br, C–OTf, and C–Cl sites - Organic Chemistry Frontiers (RSC Publishing) [pubs.rsc.org]
• 8. pubs.acs.org [pubs.acs.org]
• 9. Developing Ligands for Palladium(II)-Catalyzed C–H Functionalization: Intimate Dialogue between Ligand and Substrate - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Suzuki Coupling [organic-chemistry.org]
• 11. uwindsor.ca [uwindsor.ca]
• 12. reddit.com [reddit.com]
• 13. Recent advances in the application of ligands in palladium-catalyzed chemoselective coupling reactions at C–Br, C–OTf, and C–Cl sites - Organic Chemistry Frontiers (RSC Publishing) [pubs.rsc.org]
• 14. Selection of boron reagents for Suzuki–Miyaura coupling - Chemical Society Reviews (RSC Publishing) DOI:10.1039/C3CS60197H [pubs.rsc.org]
• 15. Buchwald–Hartwig amination - Wikipedia [en.wikipedia.org]
• 16. Applications of Palladium-Catalyzed C–N Cross-Coupling Reactions - PMC [pmc.ncbi.nlm.nih.gov]
• 17. Buchwald-Hartwig Cross Coupling Reaction [organic-chemistry.org]
• 18. chem.libretexts.org [chem.libretexts.org]
• 19. Heck Reaction [organic-chemistry.org]
• 20. chem.libretexts.org [chem.libretexts.org]
• 21. tcichemicals.com [tcichemicals.com]
• 22. chemicalbook.com [chemicalbook.com]
• 23. fishersci.com [fishersci.com]

Technical Application Note: Process Scale-Up for High-Purity 2-Bromo-N-(butan-2-yl)-4-nitroaniline

This Application Note is structured as a high-level technical document for process chemists and engineers. It prioritizes the Nucleophilic Aromatic Substitution (SNAr) route, identified as the most viable strategy for scale-up due to its superior regioselectivity and atom economy compared to reductive amination or direct halogenation approaches.

Executive Summary

The manufacturing of 2-Bromo-N-(butan-2-yl)-4-nitroaniline (CAS: 1157561-10-8) presents a classic challenge in regioselective aromatic substitution. While reductive amination of 2-bromo-4-nitroaniline is theoretically possible, it suffers from poor scalability due to the deactivated nature of the aniline nitrogen and the risk of concomitant nitro-group reduction.

This guide details the Nucleophilic Aromatic Substitution (SNAr) of 1-chloro-2-bromo-4-nitrobenzene with sec-butylamine . This route exploits the electronic directing effects of the para-nitro group to ensure exclusive displacement of the chlorine atom, leaving the meta-bromine intact. This protocol is optimized for kilogram-scale production, emphasizing impurity control, thermal safety, and solvent recovery.

Key Process Metrics

Parameter	Specification
Yield	> 88% (Isolated)
Purity (HPLC)	> 99.5% a/a
Regioselectivity	> 200:1 (Target vs. Br-displacement)
Throughput	5.0 kg / batch (Pilot Scale)

Process Chemistry & Mechanistic Logic

Reaction Pathway

The synthesis relies on the activation of the C-1 position by the electron-withdrawing nitro group at C-4.

• Substrate: 1-Chloro-2-bromo-4-nitrobenzene.[1]

• Nucleophile: sec-Butylamine (butan-2-amine).

• Mechanism: The reaction proceeds via a Meisenheimer complex. The chlorine atom is para to the nitro group, making it highly susceptible to nucleophilic attack. The bromine atom, located meta to the nitro group, is electronically deactivated towards SNAr, preventing the formation of the unwanted isomer (N-(butan-2-yl)-2-chloro-4-nitroaniline).

Critical Quality Attributes (CQAs)

• Regio-isomer Control: Ensuring Cl-displacement over Br-displacement.

• Genotoxic Impurity Management: Complete removal of unreacted alkyl halides or nitro-aromatics.

• Chirality: The sec-butyl group introduces a chiral center. Unless a specific enantiomer is required (using (R)- or (S)-amine), the product is a racemate. This protocol assumes a racemic process.

Figure 1: Mechanistic pathway for the regioselective SNAr synthesis.

Detailed Manufacturing Protocol (Scale: 1.0 kg Input)

Materials & Equipment

• Reactor: 10 L Glass-Lined Reactor (GLR) with overhead stirring and reflux condenser.

• Starting Material: 1-Chloro-2-bromo-4-nitrobenzene (1.0 kg, 4.23 mol).

• Reagent: sec-Butylamine (0.46 kg, 6.35 mol, 1.5 eq).

• Base: Potassium Carbonate (K2CO3), anhydrous, milled (0.88 kg, 6.35 mol, 1.5 eq).

• Solvent: Dimethyl Sulfoxide (DMSO) - 5.0 L (5 vol).

• Quench: Purified Water - 10.0 L.

Step-by-Step Procedure

Phase 1: Reaction Initiation

• Inertion: Purge the reactor with Nitrogen (N2) to remove oxygen.

• Charging: Charge DMSO (4.0 L) and 1-Chloro-2-bromo-4-nitrobenzene (1.0 kg) . Stir at 150 RPM until fully dissolved (Endothermic; temp may drop).

• Base Addition: Add K2CO3 (0.88 kg) in portions to the solution. Note: Ensure good suspension; milled base reacts faster.

• Reagent Addition: Add sec-Butylamine (0.46 kg) via a dropping funnel over 30 minutes.

  • Caution: Reaction is slightly exothermic. Maintain internal temperature < 30°C during addition.

Phase 2: Thermal Reaction

• Heating: Ramp temperature to 90°C ± 5°C over 1 hour.

• Hold: Maintain at 90°C for 6–8 hours.

• IPC (In-Process Control): Sample at T=6h. Analyze by HPLC.

  • Specification: Starting Material < 0.5% area.[2]

  • Correction: If incomplete, add 0.1 eq sec-butylamine and stir for 2h additional.

Phase 3: Work-up & Isolation

• Cooling: Cool the reaction mass to 20–25°C .

• Quench: Slowly transfer the reaction mass into a second vessel containing 10.0 L of chilled water (0–5°C) under rapid agitation (300 RPM).

  • Observation: The product will precipitate as a bright yellow/orange solid.

  • Exotherm Control: Do not allow quench mass to exceed 35°C.

• Aging: Stir the slurry for 2 hours at 10°C to maximize yield.

• Filtration: Filter the slurry using a centrifuge or Nutsche filter.

• Washing: Wash the wet cake with Water (2 x 2.0 L) to remove DMSO and inorganic salts.

  • Conductivity Check: Final wash filtrate should have conductivity < 500 µS/cm.

Phase 4: Purification (Recrystallization) [3]

• Dissolution: Transfer wet cake to a clean reactor. Add Ethanol (3.0 L) and heat to reflux (78°C) until clear.

• Crystallization: Cool slowly to 20°C (ramp rate: 10°C/hour). Then chill to 0–5°C and hold for 2 hours.

• Drying: Filter and dry in a vacuum oven at 45°C for 12 hours.

Process Flow & Logic

Figure 2: Process flow diagram from raw material charging to isolated API intermediate.

Safety & Hazard Analysis (HSE)

Thermal Stability (DSC Data)

Nitro-aromatics possess high energy potential. Differential Scanning Calorimetry (DSC) of the reaction mixture is mandatory before scaling beyond 1 kg.

• Onset of Decomposition: Typically > 220°C for this class of compounds.

• Process Safety Limit: Never exceed 120°C. The reaction is run at 90°C, providing a 30°C safety margin.

Chemical Hazards

• 1-Chloro-2-bromo-4-nitrobenzene: Skin sensitizer and potential mutagen. Handle in a generic isolator or downflow booth.

• sec-Butylamine: Highly flammable (Flash point: -19°C) and corrosive. Ground all equipment to prevent static discharge.

• DMSO: Enhances skin permeability. If dissolved nitro-compounds contact skin, absorption is rapid and toxic. Double gloving (Nitrile/Laminate) is required.

Analytical Controls

HPLC Method Parameters

For tracking reaction conversion and purity.

• Column: C18 Reverse Phase (e.g., Agilent Zorbax Eclipse Plus, 150 x 4.6 mm, 3.5 µm).

• Mobile Phase A: 0.1% Phosphoric Acid in Water.

• Mobile Phase B: Acetonitrile.

• Gradient: 10% B to 90% B over 15 minutes.

• Detection: UV at 254 nm (Nitro group absorption).

• Retention Times (approx):

  • DMSO: ~1.5 min

  • sec-Butylamine: Void volume (poor UV)

  • Starting Material: ~9.5 min

  • Product: ~10.8 min (Increased lipophilicity due to butyl group)

References

• Regioselectivity in SNAr Reactions

  • Bunnett, J. F., & Zahler, R. E. (1951). Kinetics of the reaction of 1-substituted-2,4-dinitrobenzenes with piperidine. Chemical Reviews, 49(2), 273-412.

• Synthesis of 2-Bromo-4-nitroaniline Derivatives

  • Arshad, M. N., et al. (2009).[4][5] 2-Bromo-4-nitroaniline.[3][6][7][8][9] Acta Crystallographica Section E, 65(3), o480.

• Safety of Nitroaniline Derivatives

  • PubChem.[1] (n.d.). 4-Bromo-2-nitroaniline Safety Data Sheet. National Library of Medicine.

• General SNAr Scale-Up Protocols

  • BenchChem. (2025).[8][10] Optimization of reaction conditions for N-alkylation of 2-nitroaniline.

Sources

• 1. 1-Bromo-2-chloro-4-nitrobenzene | C6H3BrClNO2 | CID 34667 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. tcichemicals.com [tcichemicals.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. 2-Bromo-4-nitro­aniline - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. CN203187606U - 2-bromo-4-nitroaniline synthesis device - Google Patents [patents.google.com]
• 7. prepchem.com [prepchem.com]
• 8. pdf.benchchem.com [pdf.benchchem.com]
• 9. chemscene.com [chemscene.com]
• 10. pdf.benchchem.com [pdf.benchchem.com]

Technical Notes & Optimization

purification methods for 2-Bromo-N-(butan-2-yl)-4-nitroaniline via recrystallization

Prepared by the Office of the Senior Application Scientist

This guide provides in-depth technical support for researchers, scientists, and drug development professionals on the purification of 2-Bromo-N-(butan-2-yl)-4-nitroaniline via recrystallization. It is structured as a series of frequently asked questions and troubleshooting scenarios encountered in a laboratory setting.

Frequently Asked Questions (FAQs)

Q1: What is the most critical first step in developing a recrystallization protocol for 2-Bromo-N-(butan-2-yl)-4-nitroaniline?

A1: The most critical step is selecting an appropriate solvent. The ideal solvent should dissolve the compound completely at an elevated temperature (near its boiling point) but poorly at lower temperatures (room temperature or below).[1][2] This differential solubility is the fundamental principle that allows for the separation of the desired compound from impurities. A preliminary small-scale solvent screen is essential.

Expert Insight: The structure of 2-Bromo-N-(butan-2-yl)-4-nitroaniline—containing a polar nitroaniline core and less polar bromo and alkyl groups—suggests that solvents of intermediate polarity are the best starting points. Highly nonpolar solvents like hexanes will likely have poor solubility even when hot, while highly polar solvents like water may fail to dissolve the compound at all.

Q2: Which solvents are recommended for the recrystallization of this compound?

A2: Based on the principle of "like dissolves like," alcohols such as ethanol and methanol are excellent initial candidates.[3] They are polar enough to interact with the nitro and amine functionalities but can also solvate the aromatic ring and alkyl chain. For challenging purifications, a solvent/anti-solvent pair (also known as a solvent mixture) can be highly effective.[1][4]

A summary of promising solvents is provided below:

Solvent System	Boiling Point (°C)	Polarity	Rationale & Comments
Single Solvents
Ethanol (95%)	78	High	Excellent general-purpose solvent for moderately polar aromatic compounds.[3][5] The 5% water content can sometimes aid in reducing solubility upon cooling.
Methanol	65	High	Similar to ethanol but with a lower boiling point, making it easier to remove from the final product.[5]
Isopropanol	82	Medium	A good alternative to ethanol, sometimes offering a better solubility profile for greasy or poorly soluble compounds.[4]
Solvent Pairs
Ethanol / Water	N/A	Mixed	Dissolve the compound in a minimum of hot ethanol, then add hot water dropwise until persistent cloudiness (turbidity) appears. Re-heat to clarify and then cool slowly.[6]
Dichloromethane / Methanol	N/A	Mixed	A literature-supported mixture for recrystallizing a related compound, 2-bromo-4-nitroaniline.[7][8] Dissolve in minimal hot dichloromethane and add methanol as the anti-solvent.
Acetone / Water	N/A	Mixed	Acetone is a strong solvent for many organic compounds; water acts as an effective anti-solvent.[4]

Q3: What are the probable impurities I am trying to remove?

A3: The impurities present will depend on the synthetic route used to prepare the compound. Common impurities include:

• Unreacted Starting Material: N-(butan-2-yl)-4-nitroaniline (from incomplete bromination).

• Over-brominated Products: Dibrominated species, such as 2,6-dibromo-N-(butan-2-yl)-4-nitroaniline, can form if excess brominating agent is used.[9]

• Isomeric Byproducts: Depending on the reaction conditions, small amounts of other bromo-isomers could be present.

• Residual Reagents: Inorganic salts or acids from the workup. These are typically removed by an initial wash but can persist.

Recrystallization is particularly effective at removing impurities that have different solubility profiles from the target compound.[9]

Detailed Experimental Protocol: Single-Solvent Recrystallization

This protocol provides a generalized, step-by-step workflow. The exact volumes will need to be optimized based on the scale of your experiment.

• Solvent Selection: Using a small vial, test the solubility of ~10-20 mg of your crude material in 0.5 mL of a chosen solvent (e.g., ethanol). Heat the vial. If the solid dissolves completely and reappears as a precipitate upon cooling, the solvent is promising.[3]

• Dissolution: Place the crude 2-Bromo-N-(butan-2-yl)-4-nitroaniline into an Erlenmeyer flask. Add a minimal amount of the selected solvent and bring the mixture to a gentle boil using a hot plate. Add more solvent in small portions until the solid just dissolves completely.[5][10] Causality: Using the minimum amount of hot solvent is crucial for maximizing yield, as any excess solvent will retain some of the product in solution even after cooling.[10]

• Hot Filtration (If Necessary): If insoluble impurities (e.g., dust, inorganic salts) are visible in the hot solution, perform a hot gravity filtration. This involves pouring the hot solution through a fluted filter paper in a pre-warmed stemless funnel into a clean, pre-warmed Erlenmeyer flask.[11] Causality: Pre-warming the apparatus prevents premature crystallization of the product in the funnel.[11]

• Crystallization: Cover the flask and allow the solution to cool slowly and undisturbed to room temperature. Slow cooling is essential for the formation of large, pure crystals, as it allows the crystal lattice to form correctly, excluding impurities.[12]

• Chilling: Once the flask has reached room temperature, place it in an ice-water bath for at least 15-20 minutes to maximize the precipitation of the product from the mother liquor.[5]

• Isolation: Collect the crystals by vacuum filtration using a Büchner funnel.

• Washing: Wash the collected crystals (the "filter cake") with a small amount of ice-cold solvent to remove any adhering mother liquor which contains the soluble impurities.[10] Causality: The solvent must be ice-cold to minimize the redissolving of your purified product.

• Drying: Allow the crystals to dry completely, either by air-drying on the filter or by placing them in a desiccator.

Recrystallization Workflow Diagram

Caption: A decision tree for troubleshooting common recrystallization issues.

References

• Pavia, D. L., Lampman, G. M., Kriz, G. S., & Engel, R. G. (n.d.). Recrystallization. Retrieved from a general textbook source on organic laboratory techniques. A representative example is available at [Link]

• Reddit r/Chempros. (2023, February 19). Go-to recrystallization solvent mixtures. Retrieved from [Link]

• Organic Chemistry Help. (2022, July 8). Important Chemistry Tips-Solvents choose for recrystallization-Part4 [Video]. YouTube. Retrieved from [Link]

• Mohrig, J. R., Alberg, D. G., Hofmeister, G. E., Schatz, P. F., & Hammond, C. N. (n.d.). Recrystallization. ResearchGate. Retrieved from [Link]

• Williamson, K. L. (n.d.). Solvent selection for recrystallization: An undergraduate organic experiment. Journal of Chemical Education. A representative example of such an experiment is available at [Link]

• Arshad, M. N., Tahir, M. N., Khan, I. U., & Shafiq, M. (2009). 2-Bromo-4-nitroaniline. Acta Crystallographica Section E: Structure Reports Online, 65(3), o480. Retrieved from [Link]

• California State University, Sacramento. (n.d.). Recrystallization. Retrieved from [Link]

• Schoffstall, A. M. (2001). 4-bromo-2-nitroaniline: A multistep synthesis. Journal of Chemical Education, 78(5), 645. Retrieved from [Link]

• University of Colorado Boulder. (n.d.). Recrystallization. Retrieved from [Link]

• University of Toronto Scarborough. (n.d.). Experiment 2: Recrystallization. Retrieved from [Link]

• Reddit r/chemistry. (2014, August 5). Veteran chemists, have any advice on recrystallization for an inexperienced undergrad? Retrieved from [Link]

• Arshad, M. N., Tahir, M. N., Khan, I. U., & Shafiq, M. (2009). 2-Bromo-4-nitroaniline. ResearchGate. Retrieved from [Link]

• LibreTexts Chemistry. (2022, April 7). 3.6F: Troubleshooting. Retrieved from [Link]

• Google Patents. (n.d.). CN203187606U - 2-bromo-4-nitroaniline synthesis device.
• Google Patents. (n.d.). CN101838174B - Preparation method of bromo-nitroaniline dye stuff intermediate.

• University of Massachusetts Boston. (n.d.). LAB 1 - EXPERIMENTAL PROCEDURE. Retrieved from [Link]

• SIELC Technologies. (2018, February 16). 2-Bromo-4-nitroaniline. Retrieved from [Link]

• Carbon Group. (n.d.). Synthesis of p-Nitroaniline via a Multi-Step Sequence. Retrieved from [Link]

• Wikipedia. (n.d.). 4-Nitroaniline. Retrieved from [Link]

Sources

• 1. rubingroup.org [rubingroup.org]
• 2. researchgate.net [researchgate.net]
• 3. reddit.com [reddit.com]
• 4. reddit.com [reddit.com]
• 5. athabascau.ca [athabascau.ca]
• 6. magritek.com [magritek.com]
• 7. 2-Bromo-4-nitro­aniline - PMC [pmc.ncbi.nlm.nih.gov]
• 8. pdf.benchchem.com [pdf.benchchem.com]
• 9. pdf.benchchem.com [pdf.benchchem.com]
• 10. people.chem.umass.edu [people.chem.umass.edu]
• 11. www2.chem.wisc.edu [www2.chem.wisc.edu]
• 12. chem.libretexts.org [chem.libretexts.org]

Technical Support Center: Impurity Profiling for 2-Bromo-N-(butan-2-yl)-4-nitroaniline

This technical guide is structured as a dynamic support center for researchers synthesizing 2-Bromo-N-(butan-2-yl)-4-nitroaniline . It focuses on the two primary synthetic routes used in drug development and agrochemistry: Electrophilic Bromination and Nucleophilic Aromatic Substitution (

) .

Status: Active Operator: Senior Application Scientist Case ID: BR-NITRO-SEC-BUTYL-001

Executive Summary

The synthesis of 2-Bromo-N-(butan-2-yl)-4-nitroaniline involves balancing the activating power of the amine against the deactivating nitro group. Impurity profiles differ significantly based on your chosen synthetic route. This guide isolates specific failure modes for the Bromination Route (Route A) and the

Displacement Route (Route B).

Part 1: Diagnostic Flowchart (Impurity Origins)

Before troubleshooting, identify your impurity's origin using the pathway map below.

Figure 1: Mechanistic origins of common impurities based on synthetic strategy.

Part 2: Troubleshooting Guide by Synthetic Route

Module A: The Bromination Route

Context: You are brominating N-(butan-2-yl)-4-nitroaniline using NBS or elemental bromine. Key Mechanism: Electrophilic Aromatic Substitution (EAS). The amine directs ortho, but the nitro group deactivates the ring.

Issue 1: Presence of "M+2+79" Peak (Dibromination)

Symptom: LC-MS shows a significant peak with a mass corresponding to the target + 79/81 amu. Diagnosis: Formation of 2,6-Dibromo-N-(butan-2-yl)-4-nitroaniline .

• Root Cause: The first bromine atom deactivates the ring, but the amine is a powerful activator. If the local concentration of brominating agent is too high, the second ortho position (position 6) will react.

• Corrective Action:

  • Switch Reagent: Replace elemental bromine (

    ) with N-Bromosuccinimide (NBS) . NBS provides a low, steady concentration of electrophilic bromine, enhancing regioselectivity [1].

  • Temperature Control: Maintain reaction at 0°C to -10°C. Higher temperatures overcome the activation energy barrier for the second bromination.

  • Mode of Addition: Do not dump the brominating agent. Add NBS portion-wise or as a dilute solution over 1 hour.

Issue 2: Unreacted Starting Material (RRT ~0.9)

Symptom: High residual N-(butan-2-yl)-4-nitroaniline despite excess brominating agent. Diagnosis: Protonation of the amine.

• Root Cause: The byproduct of bromination is HBr (or succinimide + acid). If the amine nitrogen gets protonated, it becomes an ammonium group (

  ), which is a strong meta-director and ring deactivator. The reaction stalls.

• Corrective Action:

  • Buffer the System: Conduct the reaction in a solvent like DMF or Acetonitrile with a weak base (e.g., Ammonium Acetate) to scavenge protons without quenching the electrophile.

  • Solvent Choice: Avoid protic solvents that stabilize the ammonium species.

Module B: The Route (Displacement)

Context: Reaction of 1-chloro-2-bromo-4-nitrobenzene (or 1-fluoro analog) with sec-butylamine. Key Mechanism: Nucleophilic Aromatic Substitution (

).

Issue 3: The "Hydrolysis" Peak (Phenol Formation)

Symptom: A peak eluting earlier than the product (more polar) with a distinct UV shift. Diagnosis: Formation of 2-Bromo-4-nitrophenol .

• Root Cause: Water is a competitive nucleophile. In the presence of base (the amine itself or added base), water attacks the activated C-Cl bond, displacing the chloride to form the phenol [2].

• Corrective Action:

  • Solvent Drying: Ensure solvents (DMF, DMSO, or NMP) are dried over molecular sieves (<500 ppm water).

  • Reagent Quality: Use fresh sec-butylamine. Amines are hygroscopic and absorb atmospheric moisture.

Issue 4: Regioisomer Contamination (Wrong Halide Displacement)

Symptom: A peak with identical Mass (MS) but slightly different retention time. Diagnosis: Displacement of Bromine instead of Chlorine (Rare but possible).

• Root Cause: While the Chlorine at C1 is activated by the para-nitro group, the Bromine at C2 is activated by the meta-nitro group (weak) and the ortho-chloro group (inductive).

• Reality Check: In standard

  , the leaving group ability is usually . However, the position relative to the withdrawing group ( ) is the dominant factor.

  • C1 (Cl): Para to

    (Highly Activated).

  • C2 (Br): Meta to

    (Poorly Activated).

Part 3: Analytical Reference Data

Use the table below to correlate HPLC/LC-MS data with specific impurities.

Table 1: Impurity Identification Matrix

Compound	Relative Retention Time (RRT)*	Mass Shift (vs Target)	Origin
Target Molecule	1.00	0	Product
2-Bromo-4-nitrophenol	0.65 - 0.75	-55 Da (Cl precursor)	Hydrolysis (Route B)
N-(butan-2-yl)-4-nitroaniline	0.85 - 0.90	-79/81 Da (Loss of Br)	Unreacted SM (Route A)
1-Chloro-2-bromo-4-nitrobenzene	1.10 - 1.20	Varies (No Amine)	Unreacted SM (Route B)
2,6-Dibromo-N-(butan-2-yl)-4-nitroaniline	1.25 - 1.35	+79/81 Da	Over-bromination (Route A)

*Note: RRTs are approximate based on a standard C18 Reverse Phase column (Water/Acetonitrile gradient).

Pro-Tip: Stereochemistry

The sec-butyl group contains a chiral center.

• If you use racemic sec-butylamine , your product will be racemic.

• If you use (S)-sec-butylamine , check for racemization.

  conditions are generally stereoretentive, but high temperatures (>120°C) with strong bases can induce partial racemization.

• Detection: Standard C18 columns will not separate enantiomers. You must use a Chiral Stationary Phase (e.g., Chiralpak AD-H or OD-H) to determine enantiomeric excess (ee).

Part 4: FAQ - Frequently Asked Questions

Q: Can I use 1-Bromo-2-fluoro-4-nitrobenzene instead of the Chloro- analog for Route B? A: Yes, and it is often preferred. Fluorine is a superior leaving group in

reactions due to the high electronegativity stabilizing the Meisenheimer complex intermediate [3]. This allows the reaction to proceed at lower temperatures, reducing the risk of thermal degradation and tar formation.

Q: My product is "oiling out" during recrystallization. How do I fix this? A: N-alkylated nitroanilines often have low melting points and can form supersaturated oils.

• Protocol: Dissolve the crude oil in a minimum amount of hot Ethanol. Add water dropwise until turbidity just persists. Seed the mixture with a pure crystal (if available) or scratch the glass wall. Cool very slowly to 4°C. Rapid cooling promotes oiling.

Q: Why is the color of my product dark red instead of yellow? A: Nitroanilines are yellow/orange. A dark red or brown color usually indicates oxidation impurities (azobenzene derivatives) or traces of iodine (if using HI/Iodine sources). A silica plug filtration (eluting with DCM/Hexane) usually removes these highly colored, non-polar impurities.

References

• Regioselective Bromination: Tang, R.-J., Milcent, T., & Crousse, B. (2018).[1] "Regioselective Halogenation of Arenes." Journal of Organic Chemistry. Available at: [Link]

• SNAr Hydrolysis Competition: Bunnett, J. F., & Zahler, R. E. (1951). "Kinetics of Nucleophilic Substitution in Aromatic Chloronitro Compounds." Chemical Reviews. Available at: [Link]

• Leaving Group Effects in SNAr: Miller, J. (1968). "Aromatic Nucleophilic Substitution." Elsevier. (General Reference for F > Cl > Br rate order in activated systems). Validated context: [Link]

• HPLC of Nitroanilines: "Separation of Nitroaniline Isomers." Chromatographia. Validated context: [Link]

Sources

• 1. Bromoarene synthesis by bromination or substitution [organic-chemistry.org]

Technical Support Center: Troubleshooting Low Conversion Rates in Nitroaniline Alkylation

Welcome to the technical support center for synthetic chemistry applications. As Senior Application Scientists, we understand that the N-alkylation of nitroanilines can be a challenging transformation. The inherent electronic properties of these substrates often lead to sluggish reactions and low conversion rates. This guide is designed to provide in-depth, field-proven insights to help you diagnose and resolve common issues encountered during your experiments.

Troubleshooting Guide & FAQs

This section addresses the most frequent challenges in a question-and-answer format, explaining the causality behind each experimental observation and providing actionable solutions.

Q1: Why is my N-alkylation of nitroaniline resulting in low or no yield?

A1: This is the most common issue and typically stems from one or more of the following core factors related to the substrate's inherent reactivity and the reaction conditions.

• Low Nucleophilicity of the Aniline Nitrogen: The primary obstacle is the significantly reduced nucleophilicity of the amino group. The potent electron-withdrawing nature of the nitro group deactivates the aromatic ring and, more importantly, pulls electron density away from the amine nitrogen via resonance and inductive effects.[1][2] This makes the nitrogen a poor nucleophile, requiring more forceful conditions compared to the alkylation of a standard aniline.[1]

• Insufficient Base Strength: A common pitfall is using a base that is too weak to either deprotonate the weakly acidic N-H bond of the nitroaniline or effectively neutralize the acid (e.g., HBr, HCl) generated during the reaction. For nitroanilines, bases like sodium bicarbonate (NaHCO₃) are often ineffective.[1] Stronger bases such as potassium carbonate (K₂CO₃), potassium tert-butoxide (t-BuOK), or sodium hydride (NaH) are frequently required to drive the reaction forward.[1]

• Inappropriate Reaction Temperature: Due to the low reactivity of the substrate, room temperature is often insufficient to achieve a reasonable reaction rate.[1] Heating the reaction is almost always necessary. A typical temperature range is 80-120°C, though this can be adjusted based on the specific reactants and solvent used.[1]

• Poor Solvent Choice: The solvent plays a critical role in reactant solubility and stabilizing intermediates. Polar aprotic solvents like DMF, DMSO, or acetonitrile are generally the preferred choice as they can effectively dissolve the reactants and stabilize charged intermediates that may form during the reaction, thereby increasing the rate.[1] Protic solvents should be avoided as they can solvate the amine, reducing its nucleophilicity.[1]

• Reagent Purity and Anhydrous Conditions: Water in the reaction mixture can interfere with the base and react with certain alkylating agents.[3] Ensuring that all reagents and solvents are anhydrous is crucial for obtaining optimal yields.[3]

Q2: I am observing multiple spots on my TLC plate. What are the likely side products and how can I minimize them?

A2: The formation of multiple products indicates competing side reactions. The most common culprits are:

• N,N-Dialkylation: The mono-alkylated product is also a nucleophile (albeit often more sterically hindered) and can be alkylated a second time to form the tertiary amine.[1][3]

  • Solution: To favor mono-alkylation, use a slight excess of the nitroaniline relative to the alkylating agent (e.g., 1.1 to 1.5 equivalents of nitroaniline).[1] Adding the alkylating agent slowly can also help minimize over-alkylation.[3]

• Elimination Products: If you are using a secondary or tertiary alkyl halide, an E2 elimination reaction can compete with the desired SN2 substitution, especially in the presence of a strong, sterically hindered base.[1] This results in the formation of an alkene.

  • Solution: Whenever possible, use a primary alkylating agent to minimize this issue.[1] If a secondary halide is necessary, consider using a less hindered base or slightly lower reaction temperatures.

• O-Alkylation of the Nitro Group: While less common, under particularly harsh conditions, the alkylating agent can interact with one of the oxygen atoms of the nitro group.[1][4] This is a specific type of side reaction known as an ortho effect, which can lead to complex rearrangements.[4]

  • Solution: Avoid unnecessarily high temperatures or excessively strong bases. If this side product is suspected, re-evaluate if the reaction conditions are too forcing.

Q3: My reaction is clean but proceeds very slowly. How can I improve the rate?

A3: A clean but slow reaction is an ideal scenario for optimization. Several strategies can be employed to increase the reaction rate:

• Increase the Temperature: This is the most direct method.[1] Increase the temperature in a stepwise manner (e.g., in 10-20°C increments), monitoring the reaction by TLC or LC-MS to ensure that decomposition or side product formation does not become an issue at higher temperatures.[1]

• Change the Alkylating Agent: The reactivity of alkyl halides follows the order R-I > R-Br > R-Cl.[1] If you are using an alkyl chloride or bromide, switching to the corresponding alkyl iodide can significantly accelerate the reaction.[1][3]

• Use a Catalyst: For certain alkylations, particularly when using less reactive alkylating agents like alcohols, a transition metal catalyst is essential.[1][5] This "borrowing hydrogen" methodology involves catalysts based on Iridium (Ir), Ruthenium (Ru), or Nickel (Ni) that temporarily oxidize the alcohol to an aldehyde in-situ, which then forms an imine with the aniline, followed by reduction to the final product.[5][6][7]

Q4: How do I select the optimal base and solvent for my system?

A4: The base and solvent are critically linked. Your choice should be guided by the principles outlined in the tables below. The goal is to use a base strong enough to facilitate the reaction without causing unwanted side reactions, in a solvent that promotes the desired chemical transformation.[1]

Data Presentation: Reaction Parameter Tables

Table 1: General Optimization Parameters for Nitroaniline N-Alkylation

Parameter	Options	Recommendations & Causality
Alkylating Agent	Alkyl Halides (R-I, R-Br, R-Cl), Alcohols (R-OH)	Reactivity Order: R-I > R-Br > R-Cl. The C-I bond is weaker and iodide is a better leaving group, accelerating the SN2 reaction. Alcohols require a catalyst and typically higher temperatures.[1]
Base	K₂CO₃, Cs₂CO₃, t-BuOK, NaH, KOH	Due to the low basicity of nitroaniline, stronger bases like t-BuOK or NaH are often required to achieve sufficient deprotonation for the reaction to proceed at a reasonable rate.[1]
Solvent	Acetonitrile, DMF, DMSO, Toluene, THF	Polar aprotic solvents (Acetonitrile, DMF, DMSO) are preferred as they stabilize charged intermediates without protonating the amine. Toluene is effective for higher temperature reactions.[1]
Temperature	25°C to 140°C	Room temperature is often insufficient. A range of 80-120°C is a common starting point. Higher temperatures may be needed for less reactive alkylating agents like alkyl chlorides.[1]

Table 2: Base Selection Guide

Base	pKa of Conjugate Acid	Type	Common Use & Rationale
K₂CO₃	10.3	Inorganic, Moderate	Effective for moderately activated systems. Its limited solubility can sometimes be beneficial for controlling reaction rates.
Cs₂CO₃	10.3	Inorganic, Moderate	More soluble than K₂CO₃ in organic solvents, often leading to faster reactions. The larger cation can also influence reactivity.
t-BuOK	19.2	Organic, Strong	A very strong, sterically hindered base. Excellent for deprotonating weakly acidic amines but can promote elimination with secondary/tertiary halides.[1]
NaH	~36	Hydride, Very Strong	A powerful, non-nucleophilic base used when other bases fail. Reacts irreversibly to deprotonate the amine. Requires strictly anhydrous conditions and careful handling.[3]

Visualizations: Mechanisms & Workflows

Diagram 1: General Reaction Mechanism

Caption: General SN2 mechanism for the N-alkylation of nitroaniline.

Diagram 2: Troubleshooting Workflow

Caption: Logical workflow for troubleshooting low conversion in nitroaniline alkylation.

Experimental Protocols

Protocol 1: General Procedure for N-Alkylation with an Alkyl Halide

This protocol is a standard starting point for the N-alkylation of a nitroaniline using a common base and solvent combination.

• Reaction Setup: To a dry round-bottom flask equipped with a magnetic stir bar and a reflux condenser, add the nitroaniline (1.0 eq).

• Reagent Addition: Add anhydrous potassium carbonate (K₂CO₃, 2.0 eq) to the flask.[3]

• Solvent Addition: Add anhydrous DMF to achieve a concentration of approximately 0.1-0.2 M with respect to the nitroaniline.[3]

• Alkylation: While stirring the suspension, add the alkyl halide (1.05 - 1.1 eq) dropwise at room temperature.[3]

• Reaction: Heat the reaction mixture to 80°C and stir for 4-12 hours. Monitor the progress of the reaction by TLC or LC-MS.[1][3]

• Workup: After completion, cool the reaction mixture to room temperature. Pour the mixture into water and extract the product with an organic solvent (e.g., ethyl acetate) three times.[1][3]

• Purification: Combine the organic layers, wash with brine, dry over anhydrous magnesium sulfate (MgSO₄), filter, and concentrate under reduced pressure. Purify the crude residue by flash column chromatography.[1]

Protocol 2: Catalytic N-Alkylation with an Alcohol (Borrowing Hydrogen)

This method is useful for when an alcohol is the desired alkylating agent. It requires an appropriate transition metal catalyst.

• Reaction Setup: In an argon-filled Schlenk tube, add the catalyst (e.g., NHC-Ir(III) complex, 1.0 mol%), the base (e.g., t-BuOK, 1.5 eq), and a magnetic stir bar.[1][6]

• Reagent Addition: Under an inert atmosphere, add the nitroaniline (1.0 eq) and the alcohol (1.5 eq).[1][5]

• Reaction: Seal the tube and place it in a preheated oil bath at the desired temperature (e.g., 120°C). Stir for the required time (e.g., 20-24 hours).[1][5][6]

• Workup: Cool the reaction to room temperature. Dilute with an appropriate organic solvent (e.g., ethyl acetate) and filter through a pad of celite to remove the catalyst and base.

• Purification: Concentrate the filtrate under reduced pressure and purify the residue by flash column chromatography.

References

• Royal Society of Chemistry. (n.d.). Comprehensive Organic Chemistry Experiments for the Laboratory Classroom. Retrieved from [Link]

• Clark, J. H., & Macquarrie, D. J. (1967). Effects of N-alkylation and NN-dialkylation on the pKa of anilinium and nitroanilinium ions. Journal of the Chemical Society B: Physical Organic, 698.
• Çakır, S., Kavukcu, S. B., Şahin, O., Günnaz, S., & Türkmen, H. (2023). N-Alkylation and N-Methylation of Amines with Alcohols Catalyzed by Nitrile-Substituted NHC–Ir(III) and NHC–Ru(II) Complexes. ACS Omega.
• Pathmasiri, W., & Turecek, F. (2010). Protonated N-Alkyl-2-nitroanilines Undergo Intramolecular Oxidation of the Alkyl Chain upon Collisional Activation. Journal of the American Society for Mass Spectrometry, 21(1), 134–142.
• Stibal, D., et al. (2013). Mechanism of reductive N-alkylation of aniline and nitrobenzene using terminal alcohols with Au nanoparticles loaded on TiO2.
• Çakır, S., Kavukcu, S. B., Şahin, O., Günnaz, S., & Türkmen, H. (2023). N-Alkylation and N-Methylation of Amines with Alcohols Catalyzed by Nitrile-Substituted NHC–Ir(III) and NHC–Ru(II) Complexes. ACS Omega, 8(6), 5557–5572.

• Physics Forums. (2018, November 12). Steric inhibition of protonation in o-substituted anilines. Retrieved from [Link]

• Filo. (2024, December 8). Correct order of yield of products obtained on direct nitration of anilin. Retrieved from [Link]

• ResearchGate. (n.d.). N-benzylaniline synthesis from nitrobenzene a. Retrieved from [Link]

• American Chemical Society. (2025, May 21). Acid-Catalyzed Solvent-Switchable Chemoselective N-Alkylation and para C-Alkylation of Unprotected Arylamines Utilizing ortho-Quinone Methides. The Journal of Organic Chemistry.
• Balaraman, E., et al. (2017). An Efficient and Selective Nickel-Catalyzed Direct N-Alkylation of Anilines with Alcohols.

• Pearson. (2024, August 2). Show why p-nitroaniline is a much weaker base (3 pKb units weaker) than aniline. Retrieved from [Link]

• Byun, E., et al. (2008). One-Pot Reductive Mono-N-alkylation of Aniline and Nitroarene Derivatives Using Aldehydes. The Journal of Organic Chemistry, 72(25), 9815-7.

• ResearchGate. (n.d.). Optimization of the conditions for the synthesis of aniline. Retrieved from [Link]

• The Journal of Physical Chemistry A. (2024). Solvent effects on the electronic transitions of p-nitroaniline: a QM/EFP study.

• Chemistry Steps. (2024, January 12). Reactions of Aniline. Retrieved from [Link]

• Royal Society of Chemistry. (2025, August 14). Selective and sustainable nitro reduction and reductive N -alkylation using a recyclable V 2 O 5 /TiO 2 catalyst for amine synthesis.

• Chemistry LibreTexts. (2019, June 5). 18.10 Limitations on EAS Reactions. Retrieved from [Link]

• ScienceDirect. (n.d.). Electronic spectra and structure of nitroanilines. Retrieved from [Link]

• Quora. (2017, May 31). Direct nitration of aniline is not possible. Why? Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Steric-Hindrance-Induced Regio- and Chemoselective Oxidation of Aromatic Amines. Retrieved from [Link]

• ChemRxiv. (n.d.). Ab initio electronic absorption spectra of para-nitroaniline in different solvents: intramolecular charge transfer effects. Retrieved from [Link]

• ResearchGate. (2014, November 9). Why does ortho nitro aniline form only 2% on performing nitration of aniline? Retrieved from [Link]

• Quora. (2018, September 26). Why is meta nitroaniline one of the major products in nitration of aniline? Retrieved from [Link]

• ACS Publications. (2013, March 22). Reductive N‑Alkylation of Nitro Compounds to N‑Alkyl and N,N‑Dialkyl Amines with Glycerol as the Hydrogen Source.

• TSI Journals. (n.d.). N-Alkylation of Aniline by Copper-Chromite Catalyzer by Auto-Tran. Retrieved from [Link]

Sources

• 1. benchchem.com [benchchem.com]
• 2. Show why p-nitroaniline is a much weaker base (3 pKb units weaker... | Study Prep in Pearson+ [pearson.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. Protonated N-Alkyl-2-nitroanilines Undergo Intramolecular Oxidation of the Alkyl Chain upon Collisional Activation - PMC [pmc.ncbi.nlm.nih.gov]
• 5. N-Alkylation and N-Methylation of Amines with Alcohols Catalyzed by Nitrile-Substituted NHC–Ir(III) and NHC–Ru(II) Complexes - PMC [pmc.ncbi.nlm.nih.gov]
• 6. pubs.acs.org [pubs.acs.org]
• 7. pubs.acs.org [pubs.acs.org]

Technical Support Center: Solvent Selection for 2-Bromo-N-(butan-2-yl)-4-nitroaniline

Welcome to the technical support guide for maximizing the solubility of 2-Bromo-N-(butan-2-yl)-4-nitroaniline. This document, prepared by our senior application scientists, provides in-depth, field-proven insights and practical protocols to assist researchers, chemists, and drug development professionals in their experimental work. Our goal is to move beyond simple instructions to explain the fundamental principles behind solvent selection, empowering you to troubleshoot and optimize your dissolution processes effectively.

Frequently Asked Questions (FAQs)

Q1: What are the key structural features of 2-Bromo-N-(butan-2-yl)-4-nitroaniline that influence its solubility?

A1: Understanding the molecular structure is the cornerstone of solvent selection. The solubility behavior of 2-Bromo-N-(butan-2-yl)-4-nitroaniline is governed by a combination of functional groups, each with distinct polarity and hydrogen bonding characteristics.

• Nitro Group (-NO₂): This is a strongly polar, electron-withdrawing group. Its oxygen atoms are hydrogen bond acceptors. This feature promotes solubility in polar solvents.

• Aniline Moiety (Aromatic Amine): The core aniline structure includes an aromatic ring and a secondary amine.

  • The aromatic ring is nonpolar and can participate in π-π stacking interactions, favoring solubility in aromatic solvents.

  • The amine group (N-H) is a hydrogen bond donor, which allows for interaction with hydrogen bond-accepting solvents.[1]

• Bromo Group (-Br): The bromine atom is electronegative, adding to the molecule's overall dipole moment and polarizability.

• N-(butan-2-yl) Group: This is a nonpolar alkyl chain. It introduces steric bulk around the nitrogen atom and increases the nonpolar character of the molecule, which enhances solubility in less polar organic solvents.

Overall Polarity Profile: The molecule presents a classic example of a compound with mixed polarity. It is neither extremely polar nor entirely nonpolar. Therefore, solvents of intermediate polarity, particularly those that are polar aprotic, are often the most effective.

Q2: Based on the "like dissolves like" principle, what is a good starting point for solvent selection?

A2: The adage "like dissolves like" is a powerful heuristic in chemistry, suggesting that substances with similar intermolecular forces are likely to be soluble in one another.[2][3] Given the mixed polarity of 2-Bromo-N-(butan-2-yl)-4-nitroaniline, a logical starting point is a range of solvents with varying polarities.

A recommended initial screening panel would include:

• A Nonpolar Solvent: Such as Toluene or Heptane. These will primarily interact with the aromatic ring and the butyl group. Solubility is expected to be low.

• A Moderately Polar Aprotic Solvent: Such as Dichloromethane (DCM) or Ethyl Acetate (EtOAc). These solvents have a significant dipole moment to interact with the nitro and bromo groups but lack hydrogen-bond-donating capability, preventing them from competing with the solute's own N-H group.

• A Polar Aprotic Solvent: Such as Acetone or Acetonitrile (ACN). These are generally excellent solvents for moderately polar compounds. They act as hydrogen bond acceptors and have strong dipole moments.

• A Polar Protic Solvent: Such as Ethanol or Methanol. These solvents can act as both hydrogen bond donors and acceptors.[1] They will interact strongly with the nitro and amine groups, but their effectiveness can sometimes be reduced by their strong self-association.

Based on the molecular structure, polar aprotic solvents like Acetone, Ethyl Acetate, and Dichloromethane are predicted to be the most effective initial candidates.

Q3: How can I systematically and efficiently test for the optimal solvent in the lab?

A3: A systematic, small-scale approach is crucial to conserve your compound while gathering reliable data. The isothermal shake-flask method is a gold standard for determining thermodynamic solubility.[4]

Here is a streamlined protocol for this process:

Protocol: Small-Scale Solubility Screening

• Preparation: Weigh approximately 2-5 mg of 2-Bromo-N-(butan-2-yl)-4-nitroaniline into several small, labeled glass vials (e.g., 1.5 mL HPLC vials).

• Solvent Addition: Add a measured, small volume (e.g., 100 µL) of a candidate solvent to the first vial.

• Equilibration: Cap the vial securely and agitate it at a constant, controlled temperature (typically ambient, e.g., 25 °C) using a vortex mixer or shaker plate for a set period (e.g., 1-2 hours) to ensure equilibrium is approached.

• Observation (Qualitative): Visually inspect the vial.

  • Completely Dissolved: The compound is soluble at this concentration. Add more solute in small, known increments until a solid precipitate remains, and proceed to the next step.

  • Partially Dissolved/Insoluble: The compound is not fully soluble. Add the solvent in small, measured increments (e.g., 100 µL at a time), repeating the equilibration step after each addition, until the solid completely dissolves.

• Quantification: Record the total volume of solvent required to dissolve the known mass of the solute. Calculate the solubility in mg/mL or mol/L.

• Confirmation: To ensure you have reached saturation, observe the solution for any precipitation after a prolonged period (e.g., 24 hours). The presence of a stable, solid excess confirms saturation.[4]

• Repeat: Perform this procedure for each solvent you are screening.

Q4: My compound isn't dissolving well, even in promising solvents. What troubleshooting steps can I take?

A4: If you encounter poor solubility, several factors could be at play. Here are common troubleshooting strategies:

• Increase Temperature: Solubility is generally temperature-dependent. Gently heating the solvent-solute mixture can significantly increase both the rate of dissolution and the saturation point.[3] Always use a controlled heating method (e.g., a water bath) and be mindful of the solvent's boiling point.

• Increase Surface Area: If your compound is in the form of large crystals, its dissolution rate may be limited by surface area. Grinding the solid into a fine powder before adding the solvent can dramatically speed up the process.[3]

• Apply Energy (Sonication): Using an ultrasonic bath can help break apart solute agglomerates and accelerate dissolution through acoustic cavitation. This is particularly useful for kinetically limited dissolution.

• Consider a Mixed Solvent System: If no single solvent is ideal, a binary solvent system can provide the precise polarity needed.[3] For example, you can dissolve the compound in a minimal amount of a "good" solvent (like DMF or Acetone) and then titrate with a "poor" solvent (like Water or Heptane) until the point of precipitation. This technique is also fundamental to recrystallization.

Advanced Solubility Prediction: Hansen Solubility Parameters (HSP)

For a more sophisticated approach beyond simple polarity, Hansen Solubility Parameters (HSP) can be used. HSP theory decomposes the total cohesive energy of a substance into three components:

• δD (Dispersion): Energy from van der Waals forces.

• δP (Polar): Energy from dipolar intermolecular forces.

• δH (Hydrogen Bonding): Energy from hydrogen bonds.

The principle is that substances with similar HSP values (i.e., a small "distance" in Hansen space) are likely to be miscible.[5][6]

Substance	Type	δD (MPa⁰·⁵)	δP (MPa⁰·⁵)	δH (MPa⁰·⁵)
3-Nitroaniline (proxy)	Solute	21.4	17.7	10.6
Toluene	Solvent	18.0	1.4	2.0
Dichloromethane	Solvent	17.0	7.3	7.1
Acetone	Solvent	15.5	10.4	7.0
Ethanol	Solvent	15.8	8.8	19.4
Water	Solvent	15.5	16.0	42.3
HSP data for 3-Nitroaniline used as a reasonable proxy for the target molecule.[7]

This data quantitatively explains why a solvent like Acetone is a strong candidate. Its δD, δP, and δH values are reasonably close to those of the nitroaniline proxy, suggesting a favorable interaction. In contrast, the large mismatch in all parameters for Toluene and the extreme δH value for Water predict poor solubility, which aligns with experimental expectations.

Visual Workflow for Solvent Selection

The following diagram illustrates a logical workflow for determining the optimal solvent system for 2-Bromo-N-(butan-2-yl)-4-nitroaniline.

Caption: A logical workflow for selecting an optimal solvent.

References

• Rowan. (n.d.). Predicting Solubility.
• Jouyban, A. (2012). Experimental and Computational Methods Pertaining to Drug Solubility. In SciSpace.
• Diedrich, C., et al. (2025, October 7). Physics-Based Solubility Prediction for Organic Molecules. Chemical Reviews.
• Krzyżanowski, M., et al. (2025). Predicting aqueous and organic solubilities with machine learning: a workflow for identifying organic cosolvents. Digital Discovery.
• Dehghan, H., et al. (2020, November 13).
• BenchChem. (2025). Technical Support Center: Recrystallization of Substituted Anilines.
• Stack Exchange Chemistry. (2014, December 6). How to predict the solubility of an organic compound in different kinds of solvents?
• Iliuta, M. C. (2022, May 31). Compound solubility measurements for early drug discovery.
• SlidePlayer. (n.d.). Solubility experimental methods.
• ResearchGate. (n.d.).
• Bergström, C. A. S., et al. (2011, July 1). What is the Solubility of My Compound? Assessing Solubility for Pharmaceutical Research and Development Compounds. Molecular Pharmaceutics.
• EvitaChem. (n.d.). Buy 2-Bromo-N-butyl-4-nitroaniline.
• Cserháti, T., et al. (n.d.). Solvent Strength and Selectivity of Some Halogenated Alkanes in TLC Separation of Ring-Substituted Aniline Derivatives.
• Abbott, S. (n.d.). HSP Basics | Practical Solubility Science.
• Li, Z., et al. (2024, July 2). Synthesis of 2-benzyl N-substituted anilines via imine condensation–isoaromatization of (E)-2-arylidene-3-cyclohexenones and primary amines. PMC.
• Spillane, W. J., et al. (n.d.).
• Hansen, C. M. (n.d.).
• Bhuvaneshwari, D. S., & Elango, K. P. (2025, August 7). Substituent and Solvent Effects on the Electrochemical Oxidation of para- and meta-Substituted Anilines.
• Li, X., et al. (2017, February). Solubility of 4-methyl-2-nitroaniline in fourteen organic solvents from T = (278.15 to 313.15) K and mixing properties of solutions. The Journal of Chemical Thermodynamics.
• Sigma-Aldrich. (n.d.). 2-Bromo-4,6-dinitroaniline.
• ChemDiv. (n.d.). Compound 2-bromo-4-nitroaniline.
• ResearchGate. (n.d.). (PDF) 2-Bromo-4-nitroaniline.
• Wikipedia. (n.d.). Hansen solubility parameter.
• Hansen, C. M. (n.d.). Hansen Solubility Parameters.
• U.S. Environmental Protection Agency. (2025, October 15). 2-Bromo-N-tert-butyl-4-nitroaniline Properties.
• Fluorochem. (n.d.). 2-Bromo-N-methyl-4-nitroaniline.
• ChemDiv. (n.d.). Compound 2-bromo-4-nitroaniline.
• ChemScene. (n.d.). 2-Bromo-N-(sec-butyl)-4-nitroaniline.
• Sigma-Aldrich. (n.d.). 4-Bromo-2-nitroaniline.

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• 7. HSP Basics | Practical Solubility Science | Prof Steven Abbott [stevenabbott.co.uk]

Reference Data & Comparative Studies

elemental analysis standards for 2-Bromo-N-(butan-2-yl)-4-nitroaniline

An In-Depth Guide to the Elemental Analysis of 2-Bromo-N-(butan-2-yl)-4-nitroaniline: Standards, Methods, and Data Validation

Introduction

2-Bromo-N-(butan-2-yl)-4-nitroaniline is a substituted aromatic amine, a class of compounds pivotal as intermediates in the synthesis of pharmaceuticals, dyes, and other complex organic materials. For researchers and drug development professionals, verifying the identity, purity, and stoichiometric integrity of such a molecule is a non-negotiable aspect of quality control and regulatory compliance. Elemental analysis serves as the foundational technique for this verification, providing a quantitative measure of the constituent elements—primarily Carbon (C), Hydrogen (H), and Nitrogen (N), along with the heteroatom Bromine (Br).

This guide provides a comprehensive comparison of the analytical standards and methodologies for the elemental analysis of 2-Bromo-N-(butan-2-yl)-4-nitroaniline. Moving beyond a simple recitation of steps, we will explore the causality behind procedural choices, compare the "gold standard" combustion analysis with modern spectrochemical techniques, and embed the principles of data trustworthiness through rigorous validation protocols.

Theoretical Elemental Composition

The first step in any elemental analysis is to establish the theoretical composition based on the molecule's chemical formula. This theoretical value is the benchmark against which all experimental results are measured.

Molecular Formula: C₁₀H₁₃BrN₂O₂ Molecular Weight: 273.13 g/mol

The expected elemental composition is calculated as follows:

Element	Symbol	Atomic Weight ( g/mol )	Atoms in Molecule	Total Weight	Theoretical %
Carbon	C	12.011	10	120.11	44.00%
Hydrogen	H	1.008	13	13.104	4.80%
Bromine	Br	79.904	1	79.904	29.25%
Nitrogen	N	14.007	2	28.014	10.26%
Oxygen	O	15.999	2	31.998	11.72%
Note: Oxygen is typically determined by difference or through pyrolysis and is not directly measured in standard CHN/S combustion analysis.

Method 1: Combustion Analysis (The Gold Standard for Bulk Composition)

Combustion analysis is the definitive method for determining the mass fractions of carbon, hydrogen, nitrogen, and sulfur in an organic compound.[1] For halogen-containing compounds like our analyte, this technique is often coupled with a downstream method to quantify bromine.

Principle of Operation

The technique is based on the complete combustion of a small, precisely weighed sample in an oxygen-rich environment.[2] The sample is broken down into simple gaseous components, which are then separated and quantified.

• Combustion: The sample is combusted at high temperatures (≥900 °C), converting Carbon to CO₂, Hydrogen to H₂O, and Nitrogen to N₂ gas (and some oxides). Bromine is converted to HBr and other bromine species.

• Reduction: The combustion gases are passed over heated copper to reduce nitrogen oxides (NOx) to N₂.

• Separation & Detection: The gases (CO₂, H₂O, N₂) are separated, typically by gas chromatography (GC), and quantified using a thermal conductivity detector (TCD).[3]

For bromine, a modern and highly specific approach is Combustion Ion Chromatography (CIC) . In this setup, the combustion gases are bubbled through an absorbing solution. The resulting bromide ions (Br⁻) are then quantitatively analyzed by ion chromatography, a technique that offers excellent specificity and sensitivity.[4][5]

Experimental Protocol: CHN and Br Analysis by CIC

This protocol is designed as a self-validating system, incorporating calibration standards and checks to ensure data integrity.

1. Sample Preparation:

• Ensure the 2-Bromo-N-(butan-2-yl)-4-nitroaniline sample is homogenous and dry. Grind to a fine powder if necessary.
• Accurately weigh 1-3 mg of the sample into a tin capsule using a microbalance. Record the weight to at least 5 decimal places.
• Prepare several replicates (n=3 minimum) to assess precision.

2. Instrument Calibration & Validation:

• CHN Calibration: Calibrate the elemental analyzer using a certified reference material (CRM) with a well-defined C, H, and N content. Acetanilide or Sulfanilamide are common choices.[6] Run the standard across the expected mass range of the analyte to generate a multi-point calibration curve.
• Bromine (CIC) Calibration: Prepare a series of aqueous bromide standards from a certified stock solution (e.g., KBr or NaBr). Use these to calibrate the ion chromatograph.
• Method Validation Standard: Analyze a certified brominated organic standard (e.g., bromobenzoic acid) to validate the entire combustion-to-detection workflow for bromine. The result must fall within the certified range of the reference material.

3. System Suitability:

• Before running samples, analyze a mid-range calibration standard. The results must be within ±0.3% of the known values for C, H, and N, and within ±5% for Br to proceed.

4. Sample Analysis:

• Introduce the weighed samples into the elemental analyzer's autosampler.
• Initiate the combustion sequence. The CHN data is automatically calculated by the instrument software.
• The absorbed combustion gases for each sample are sequentially injected into the ion chromatograph for bromine quantification.

5. Data Evaluation:

• Compare the average experimental % values for C, H, N, and Br against the theoretical values calculated earlier.
• Acceptance criteria are typically set at ±0.4% of the theoretical value. For example, for Carbon (44.00%), the acceptable range would be 43.60% to 44.40%.

Workflow Visualization

Caption: Workflow for CHN and Bromine analysis via Combustion Ion Chromatography (CIC).

Method 2: Inductively Coupled Plasma - Mass Spectrometry (ICP-MS) for Halogen and Elemental Impurities

While combustion analysis is ideal for bulk composition, it is not suitable for trace-level analysis. For drug development professionals, controlling elemental impurities (e.g., heavy metals from catalysts) is a critical regulatory requirement governed by standards like USP General Chapters <232> and <233>.[7][8] ICP-MS is the preferred technique for this purpose and can also be used as an orthogonal method for quantifying bromine.

Principle of Operation

• Sample Digestion: The organic matrix of the sample is destroyed, typically using microwave-assisted acid digestion, to bring all elements into an aqueous solution.

• Nebulization & Ionization: The liquid sample is converted into a fine aerosol and introduced into a high-temperature argon plasma (~6,000-10,000 K). The intense heat desolvates, atomizes, and ionizes the elements.

• Mass Spectrometry: The resulting ions are guided into a mass spectrometer, which separates them based on their mass-to-charge ratio. A detector then counts the ions for each element, allowing for highly sensitive quantification.[9]

The primary advantage of ICP-MS is its exceptional sensitivity (parts-per-billion or even parts-per-trillion) and its ability to measure a wide range of elements simultaneously.[10]

Experimental Protocol: Bromine and Elemental Impurity Screening via ICP-MS

This protocol is aligned with the validation requirements of USP <233>.[11]

1. Sample Preparation (Microwave Digestion):

• Accurately weigh ~100-250 mg of the analyte into a clean, microwave-transparent digestion vessel.
• Add a mixture of concentrated nitric acid and hydrochloric acid. The choice of acid is critical to fully solubilize the analyte and prevent loss of volatile species.
• Seal the vessel and place it in a microwave digestion system. Run a program with controlled temperature and pressure ramps to ensure complete digestion.
• After cooling, dilute the digestate to a final volume with ultrapure water.

2. Instrument Calibration & Validation:

• Calibration: Prepare multi-element calibration standards containing all elements of interest (including bromine and the USP <232> target impurities like Pb, As, Cd, Hg).
• Validation (per USP <233>):
• Accuracy: Perform spike recovery studies. Spike a known amount of each element into three separate sample preparations at 50%, 100%, and 150% of the target concentration. The mean recovery must be between 70% and 150%.[9]
• Precision (Repeatability): Analyze six independent samples spiked at 100% of the target concentration. The relative standard deviation (RSD) must not be more than 20%.[11]
• Specificity: The method must be able to unequivocally assess the target element in the presence of other components in the sample matrix. This is often demonstrated by spike recovery and the absence of significant matrix effects.

3. System Suitability:

• Before and after the sample batch, run a check standard. The results must not drift by more than 20% for each target element.[12]

4. Sample Analysis:

• Introduce the blank, calibration standards, and digested sample solutions into the ICP-MS.
• Acquire data for all target elements.

5. Data Evaluation:

• Quantify the concentration of bromine and compare it to the expected concentration based on the sample weight.
• Quantify all elemental impurities and compare them against the permissible daily exposure (PDE) limits defined in USP <232> or ICH Q3D.

Workflow Visualization

Caption: Workflow for Bromine and Elemental Impurity analysis via ICP-MS.

Comparison of Analytical Techniques

Choosing the correct analytical technique depends entirely on the question being asked. Are you verifying the fundamental formula of a new batch, or are you ensuring it is free from toxic contaminants for pharmaceutical use?

Feature	Combustion Analysis (with CIC)	Inductively Coupled Plasma - Mass Spectrometry (ICP-MS)
Primary Purpose	Determination of bulk elemental composition (C, H, N, Br). Verifies stoichiometry.	Quantification of trace and ultra-trace elements . Primarily for elemental impurities.
Typical Sample Size	1–5 mg	100–500 mg
Sample Preparation	Simple weighing into a capsule.	Complex acid digestion required to destroy the organic matrix.
Elements Measured	C, H, N, S, Halogens, O (by pyrolysis)	Most elements in the periodic table (except C, H, N, O, F).
Sensitivity	Percent (%) level.	Parts-per-million (ppm) to parts-per-trillion (ppt) level.
Precision	High for major elements (typically <0.3% SD).	High for trace elements (typically <5% RSD).
Regulatory Context	Fundamental analysis for compound identity and purity (Good Manufacturing Practice - GMP).	Mandated by USP <232>/<233> and ICH Q3D for control of elemental impurities in drug products.[7]
Key Strength	Directly confirms the empirical/molecular formula of the organic compound.	Unmatched sensitivity for contaminant screening; multi-element capability.
Key Limitation	Not suitable for trace analysis.	Cannot determine C, H, N, O; destructive to the organic molecule's structure.

Decision-Making Framework

Caption: Decision tree for selecting the appropriate elemental analysis method.

Conclusion

For 2-Bromo-N-(butan-2-yl)-4-nitroaniline, a comprehensive analytical strategy employs multiple techniques that are fit for purpose. Combustion analysis remains the indispensable gold standard for confirming the compound's fundamental elemental formula, providing the foundational data for identity and bulk purity with high precision. Its trustworthiness is established through rigorous calibration with certified reference materials.

In parallel, for applications in drug development, ICP-MS is the mandated and superior technique for ensuring patient safety by quantifying toxic elemental impurities at trace levels, as stipulated by global regulatory bodies like the USP and ICH.[7][9] While it can also serve as a secondary method for bromine quantification, its true power lies in its sensitivity and multi-element screening capabilities.

By understanding the principles, validation requirements, and distinct applications of these methods, researchers and scientists can generate robust, reliable, and regulatory-compliant data, ensuring the quality and safety of their materials from the laboratory to the final product.

References

• FILAB. (n.d.). USP 233 elemental impurities analysis. Retrieved from [Link]

• Spectroscopy. (2012). Validating ICP-MS for the Analysis of Elemental Impurities According to Draft USP General Chapters <232> and <233>. Retrieved from [Link]

• AZoM. (2021). A Look at Elemental Analysis for Organic Compounds. Retrieved from [Link]

• The Science of Elemental Analysis. (n.d.). Benefits and Applications in Organic Chemistry. Retrieved from [Link]

• Agilent Technologies. (n.d.). Validating performance of an Agilent ICP‑MS for USP <232>/<233> & ICH Q3D/Q2(R1). Retrieved from [Link]

• Shimadzu Scientific Instruments. (n.d.). Validation of Analysis Method Using ICPMS-2030 Based on USP <233> ELEMENTAL IMPURITIES - PROCEDURES. Retrieved from [Link]

• PubMed. (2003). Method for multiresidue determination of halogenated aromatics and PAHs in combustion-related samples. Retrieved from [Link]

• Elementar. (n.d.). Elemental analysis: operation & applications. Retrieved from [Link]

• Analytik Jena. (n.d.). Determination of Elemental Impurities in Antibiotics according to USP 232 and 233 by HR ICP-OES. Retrieved from [Link]

• ELTRA. (n.d.). Elemental Analysis - Organic & Inorganic Compounds. Retrieved from [Link]

• National Institute of Standards and Technology (NIST). (2025). Chapter 12 - Standard reference materials for the determination of trace organic constituents in environmental samples. Retrieved from [Link]

• National Institute of Standards and Technology (NIST). (n.d.). NIST Standard Reference Materials® Catalog. Retrieved from [Link]

• SIELC Technologies. (2018). 2-Bromo-4-nitroaniline. Retrieved from [Link]

• Office of Scientific and Technical Information (OSTI). (n.d.). Newley Developed Standard Reference Materials for Organic Contaminant Analysis. Retrieved from [Link]

• National Institute of Standards and Technology (NIST). (n.d.). Standard Reference Materials. Retrieved from [Link]

• Trace Elemental Instruments. (n.d.). SPECIATED AOX ANALYSIS BY COMBUSTION IC. Retrieved from [Link]

• Analytik Jena. (n.d.). Combustion Elemental Analysis. Retrieved from [Link]

• Elemental Lab. (n.d.). Halogen Analysis | Combustion Ion Chromatography |OFC-IC analysis. Retrieved from [Link]

• ChemDad. (n.d.). 2-BROMO-4-NITROANILINE. Retrieved from [Link]

• Research India Publications. (n.d.). Growth and Characterization of 4 –Bromo 2-nitro Aniline a New Nonlinear Optical Organic Crystal. Retrieved from [Link]

• Chemistry LibreTexts. (2022). 1.3: Introduction to Combustion Analysis. Retrieved from [Link]

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chromatographic retention times for 2-Bromo-N-(butan-2-yl)-4-nitroaniline

An In-Depth Technical Guide to the Chromatographic Analysis of 2-Bromo-N-(butan-2-yl)-4-nitroaniline and Related Compounds

The Analytical Challenge of Substituted Anilines

Aniline and its derivatives are a class of compounds widely used as intermediates in the synthesis of dyes, pharmaceuticals, and agrochemicals.[1] Their purity and impurity profiles are critical quality attributes that necessitate sensitive and accurate analytical methods for their quantification.[1] The subject of this guide, 2-Bromo-N-(butan-2-yl)-4-nitroaniline, possesses several functional groups that dictate its chromatographic behavior: a nitro group, a bromine atom, and a secondary butylamine substituent on an aniline core. These features contribute to its polarity, hydrophobicity, and potential for interactions with chromatographic stationary phases.

Predicted Chromatographic Behavior of 2-Bromo-N-(butan-2-yl)-4-nitroaniline

Based on its structure, 2-Bromo-N-(butan-2-yl)-4-nitroaniline is expected to be a moderately polar compound. The presence of the non-polar butan-2-yl group and the bromine atom will increase its hydrophobicity compared to simpler nitroanilines. Consequently, in reversed-phase high-performance liquid chromatography (RP-HPLC), which separates compounds primarily based on their hydrophobic interactions with a non-polar stationary phase, 2-Bromo-N-(butan-2-yl)-4-nitroaniline is expected to be well-retained.[2]

Primary Analytical Technique: Reversed-Phase High-Performance Liquid Chromatography (RP-HPLC)

RP-HPLC is the most common and versatile technique for the analysis of non-polar to moderately polar small organic molecules, making it the recommended starting point for 2-Bromo-N-(butan-2-yl)-4-nitroaniline.[1][2]

Experimental Workflow for HPLC Method Development

Sources

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• 2. labtech.tn [labtech.tn]

Safety & Regulatory Compliance

A Senior Application Scientist's Guide to the Proper Disposal of 2-Bromo-N-(butan-2-yl)-4-nitroaniline

This document provides a comprehensive, step-by-step guide for the safe and compliant disposal of 2-Bromo-N-(butan-2-yl)-4-nitroaniline. As a halogenated nitroaromatic compound, this chemical presents specific hazards that necessitate a rigorous and informed disposal protocol. This guide is designed for researchers, scientists, and drug development professionals to ensure personnel safety and environmental protection, adhering to the highest standards of laboratory practice and regulatory compliance.

Hazard Assessment and Chemical Profile

Understanding the intrinsic hazards of a chemical is the foundation of its safe management. 2-Bromo-N-(butan-2-yl)-4-nitroaniline, and structurally similar compounds like 2-Bromo-4-nitroaniline, are classified as hazardous. The primary routes of exposure are inhalation, skin contact, and ingestion, with the compound being harmful by all three routes.[1] It is known to cause skin and serious eye irritation.[1][2]

The combination of a bromine atom and a nitro group on an aniline framework dictates its chemical reactivity and informs the required disposal pathway. During thermal decomposition, it can release toxic and corrosive gases, including nitrogen oxides (NOx) and hydrogen bromide (HBr).[2]

Table 1: Key Chemical and Physical Properties

Property	Value / Information	Source
Chemical Family	Halogenated Nitroaromatic Amine	[3]
Molecular Formula	C₁₀H₁₃BrN₂O₂	N/A
Molecular Weight	273.13 g/mol	[3]
Appearance	Typically a solid, may be crystalline powder
Hazards	Harmful if swallowed, in contact with skin, or if inhaled. Causes skin and eye irritation.	[1][4]
Incompatibilities	Strong acids, acid chlorides, and reducing agents.	[2]

| Hazardous Decomposition | Nitrogen oxides (NOx), Carbon monoxide (CO), Hydrogen halides (HBr). |[2] |

The Regulatory Imperative: Why Specific Disposal is Non-Negotiable

In the United States, the disposal of chemical waste is governed by the Environmental Protection Agency (EPA) under the Resource Conservation and Recovery Act (RCRA).[5] 2-Bromo-N-(butan-2-yl)-4-nitroaniline is classified as a halogenated organic compound.[6] Due to its hazardous characteristics, any waste containing this substance must be managed as hazardous waste.

This designation carries a "cradle-to-grave" responsibility for the generator of the waste.[7] This means the laboratory that creates the waste is legally responsible for its safe management until its ultimate destruction, even after it has been handed over to a licensed disposal facility.[7] Regulations strictly prohibit the land disposal of untreated hazardous wastes like this one, mandating specific treatment methods to render them less harmful.[5]

Immediate Safety Protocols and Personal Protective Equipment (PPE)

Before handling the chemical for any purpose, including disposal, the following engineering controls and PPE must be in place.

Engineering Controls:

• Fume Hood: Always handle solid 2-Bromo-N-(butan-2-yl)-4-nitroaniline and its solutions inside a certified chemical fume hood to prevent inhalation of dust or vapors.

• Eyewash Station & Safety Shower: Ensure that an eyewash station and safety shower are unobstructed and readily accessible within the immediate work area.[2]

Personal Protective Equipment (PPE):

• Eye Protection: Wear chemical safety goggles or a face shield conforming to OSHA's eye and face protection regulations in 29 CFR 1910.133 or European Standard EN166.[2][8]

• Hand Protection: Use chemically resistant gloves (e.g., nitrile rubber) inspected for integrity before each use. Dispose of contaminated gloves in accordance with applicable laws.[8]

• Body Protection: Wear a lab coat, long pants, and closed-toe shoes to prevent skin exposure.[2] For larger quantities, impervious clothing may be necessary.

Emergency Procedure: Spill Management

Accidental spills must be managed immediately and safely. The following procedure is for small, manageable spills within a laboratory setting.

For large spills, or any spill outside of a containment area, evacuate immediately and call emergency services.

Step-by-Step Spill Cleanup Protocol:

• Alert Personnel: Notify everyone in the immediate area of the spill.

• Isolate the Area: Secure the location to prevent others from entering.

• Don PPE: Wear the full PPE described in Section 3.

• Contain the Spill: Gently cover the solid spill with an inert absorbent material like vermiculite, sand, or a commercial spill absorbent. Work from the outside of the spill inward to prevent spreading.[9] Do not use combustible materials like paper towels to absorb the bulk of the chemical.

• Collect the Material: Carefully sweep or scoop the absorbed material and spilled chemical into a designated, sealable hazardous waste container.[2] Use spark-proof tools if there is any fire risk.[10]

• Decontaminate the Area: Wipe the spill area with a cloth dampened with a suitable solvent (e.g., ethanol or acetone), followed by soap and water. All cleaning materials (wipes, cloths) are now considered hazardous waste.[9]

• Package the Waste: Place all contaminated cleaning materials and disposable PPE into the same hazardous waste container.

• Label and Dispose: Seal the container, label it clearly as "Hazardous Waste" with the full chemical name and "Spill Debris," and arrange for pickup by your institution's environmental health and safety (EHS) office.

Standard Disposal Protocol: Waste Segregation and Collection

The cornerstone of proper chemical disposal is rigorous waste segregation. Mixing incompatible waste streams can lead to dangerous reactions and complicates the final disposal process. 2-Bromo-N-(butan-2-yl)-4-nitroaniline waste must be collected as halogenated organic waste .[6][11]

Step-by-Step Collection Procedure:

• Obtain a Designated Waste Container: Contact your EHS office to obtain a properly vetted and labeled container for halogenated organic solids or liquids, as appropriate.

• Label the Container: Before adding any waste, ensure the container is clearly labeled with "Hazardous Waste," "Halogenated Organic Waste," and the specific chemical constituents.

• Transfer the Waste:

  • For Solid Waste: Carefully transfer the chemical waste into the container using a funnel or other appropriate tools to avoid spillage. This includes any contaminated items like weighing paper or disposable spatulas.

  • For Liquid Waste (Solutions): Use a designated funnel to pour the waste solution into the appropriate halogenated liquid waste container.

• Keep Container Closed: The waste container must be securely closed at all times, except when actively adding waste.[12] This is a critical safety and regulatory requirement to prevent the release of vapors.

• Document Contents: Maintain a log sheet on or near the container, recording the chemical name and approximate quantity of everything that is added.

• Store Appropriately: Store the waste container in a designated Satellite Accumulation Area until it is ready for pickup.

Caption: Waste segregation decision workflow.

Final Disposal Pathway: High-Temperature Incineration

Once collected by a licensed hazardous waste handler, the final and most appropriate disposal method for halogenated organic compounds is high-temperature incineration.[6] This process is conducted in specialized facilities designed to handle such waste.

The rationale for this method is twofold:

• Complete Destruction: Incineration at temperatures typically exceeding 1,100°C with sufficient residence time ensures the complete destruction of the organic molecule, converting it into simpler, less toxic compounds.[13]

• Byproduct Management: The combustion of brominated compounds produces hydrogen bromide (HBr), a corrosive acid gas.[14] Hazardous waste incinerators are equipped with advanced flue gas treatment systems ("scrubbers") that neutralize these acidic gases, preventing their release into the atmosphere.[15][16] Improper or low-temperature incineration can lead to the formation of hazardous byproducts, including polybrominated dibenzo-p-dioxins and dibenzofurans (PBDD/Fs), making the use of a specialized facility essential.[13][17]

Landfilling is not a suitable option as the compound is persistent and can leach into soil and groundwater, posing a long-term environmental threat.[5][18]

By adhering to this comprehensive disposal plan, you ensure that you are not only protecting yourself and your colleagues but are also fulfilling your professional and legal responsibility to protect the environment.

References

• U.S. Environmental Protection Agency. (2025, October 9). Land Disposal Restrictions for Hazardous Waste. EPA.
• U.S. Environmental Protection Agency. (2025, October 9). Hazardous Waste Management Facilities and Units. EPA.
• Nordic Council of Ministers. (2014, March 4). Emission Measurements During Incineration of Waste Containing Bromine.
• Fisher Scientific. (2025, December 22). SAFETY DATA SHEET: 4-Bromo-2-nitroaniline.
• DiVA portal. (n.d.). DESTRUCTION OF PERSISTENT ORGANIC COMPOUNDS IN COMBUSTION SYSTEMS.
• Florida Department of Environmental Protection. (2024, August 12). Summary of Hazardous Waste Regulations.
• TCI Chemicals. (2025, March 24). SAFETY DATA SHEET: 2-Bromo-4-nitroaniline.
• CPAchem Ltd. (2023, June 15). Safety data sheet: 4-Nitroaniline.
• Thermo Fisher Scientific. (2009, September 22). SAFETY DATA SHEET: 2-Bromoaniline.
• CHIMIA. (n.d.). Bromine Recycling in the Chemical Industry – An Example of Circular Economy.
• University of British Columbia. (n.d.). Spill Clean up Procedure. Safety & Risk Services.
• ResearchGate. (2025, August 6). Bromine in waste incineration: Partitioning and influence on metal volatilisation | Request PDF.
• Maryland Department of the Environment. (n.d.). Hazardous Waste.
• EvitaChem. (n.d.). 2-Bromo-N-butyl-4-nitroaniline.
• The City University of New York. (2023, May). Laboratory Chemical Spill Cleanup and Response Guide.
• PubMed. (n.d.). Bromine in Waste Incineration: Partitioning and Influence on Metal Volatilisation.
• Rowan University. (n.d.). Chemical Spill Cleanup Guidelines.
• Bucknell University. (2016, April 15). Halogenated Waste.
• Thermo Fisher Scientific. (2025, September 24). SAFETY DATA SHEET: 4-Bromo-2-methyl-6-nitroaniline.
• Bucknell University. (2016, April 15). WASTE MANAGEMENT.
• Sigma-Aldrich. (2014, July 1). Safety Data Sheet: 4-Nitroaniline.
• Sigma-Aldrich. (2012, January 19). Safety Data Sheet: 4-Nitroaniline.
• Sigma-Aldrich. (n.d.). 4-Bromo-2-nitroaniline 97.
• TCI Chemicals. (n.d.). 2-Bromo-4-nitroaniline.

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Personal protective equipment for handling 2-Bromo-N-(butan-2-yl)-4-nitroaniline

Technical Safety Guide: Handling 2-Bromo-N-(butan-2-yl)-4-nitroaniline

Executive Safety Summary

Compound Identity: 2-Bromo-N-(butan-2-yl)-4-nitroaniline (CAS: 1157561-10-8) Risk Profile: High. This compound is a halogenated nitroaniline derivative.[1] Based on Structure-Activity Relationships (SAR) with 2-bromo-4-nitroaniline, it poses significant risks of acute toxicity (oral/dermal) , skin sensitization , and methemoglobinemia (interference with oxygen transport in blood).[1] Immediate Action: Handle only inside a certified chemical fume hood. Do not handle on open benchtops.

Hazard Analysis & Mechanism (The "Why")

To trust the protocol, you must understand the enemy. This molecule combines three hazardous functionalities:

• Nitro Group (-NO₂): The primary driver of toxicity.[1] Upon absorption (skin/inhalation), hepatic metabolism can reduce this group, generating reactive intermediates that oxidize hemoglobin (Fe²⁺) to methemoglobin (Fe³⁺). This leads to "chemical asphyxiation"—your blood cannot carry oxygen, causing cyanosis (blue skin/lips) even if you are breathing normally.

• Bromine Substituent (-Br): Increases lipophilicity (LogP ~2.5–3.0), enhancing the compound's ability to penetrate the skin barrier and latex gloves.

• Aniline Scaffold: A known sensitizer. Repeated exposure may trigger severe allergic dermatitis.

GHS Classification (Inferred from Analogues):

• Acute Tox. 4 (H302, H312, H332): Harmful if swallowed, in contact with skin, or inhaled.[2][3]

• Skin/Eye Irrit. 2 (H315, H319): Causes serious irritation.[2][4]

• STOT SE 3 (H335): Respiratory tract irritation.[5]

Personal Protective Equipment (PPE) Matrix

Standard lab coats and latex gloves are insufficient.[1]

Protection Zone	Requirement	Technical Rationale
Respiratory	Engineering Control First: Certified Fume Hood (Face velocity: 80–100 fpm).[1] PPE Backup: N95 or P100 Respirator (if hood sash is >18").	Dusts from solid nitroanilines are easily inhaled. The fume hood prevents aerosolization into the breathing zone.
Dermal (Hands)	Double Gloving Protocol: Inner: Nitrile (4 mil). Outer: Nitrile (4-8 mil) OR Laminate (Silver Shield) for prolonged handling (>15 min).[1]	Nitro compounds permeate thin nitrile. Double gloving provides a "breakthrough" buffer. Do NOT use Latex (rapid permeation).
Ocular	Chemical Splash Goggles (ANSI Z87.1).	Safety glasses leave gaps. Crystalline dust can bypass side-shields and cause severe corneal irritation.[1]
Body	Tyvek® Lab Coat or Apron (Disposable) over cotton clothes.	Cotton absorbs nitroanilines, keeping the toxin against your skin. Tyvek repels dusts and liquids.

Operational Protocol: The "Zero-Contact" Workflow

Objective: Complete the synthesis/handling cycle without the compound ever entering the operator's breathing zone.[1]

Phase A: Preparation & Weighing

• Static Control: Use an anti-static gun or ionizer bar inside the balance draft shield. Brominated nitroanilines are often fluffy, static-prone solids that "jump" during weighing.[1]

• The "Boat-in-Jar" Method:

  • Tare a glass weighing boat inside a secondary jar (e.g., a wide-mouth scintillation vial).

  • Transfer the solid into the boat.

  • Cap the secondary jar before removing it from the balance.

  • Why? This prevents dust trails during transport from balance to reaction flask.

Phase B: Reaction Setup

• Solvent Choice: If possible, dissolve the solid immediately. Solutions are easier to contain than dust.

• Temperature: Avoid heating the dry solid. Nitroanilines can decompose exothermically.[6] Ensure the compound is in solution before applying heat.[1]

Phase C: Cleanup & Decontamination[1]

• Solvent Wipe: Use Ethanol or Acetone on a Kimwipe to clean the balance area. Water is ineffective (compound is lipophilic).

• Indicator Check: If the wipe turns yellow/orange, contamination is still present. Repeat until wipes remain white.

• Waste Stream: Dispose of all wipes, gloves, and solid waste into Halogenated Organic Waste . Do not mix with oxidizers (e.g., Nitric Acid waste) due to nitration risks.

Emergency Response Logic

Scenario: Skin Exposure (Powder Spill on Arm)[1]

• Brush, Then Wash: Gently brush off dry powder before wetting. Adding water to a pile of powder can create a concentrated "paste" that absorbs faster.[1]

• Soap & Water: Wash with copious soap and cool water for 15 minutes. Avoid hot water (opens pores, increasing absorption).

• Observation: Monitor for Cyanosis (blue lips/fingernails) for 2–4 hours. If observed, seek medical attention immediately (Antidote: Methylene Blue).

Scenario: Spillage in Hood

• Cover: Gently cover the spill with a solvent-dampened pad (to prevent dust cloud).[1]

• Scoop: Use a plastic scoop/dustpan.

• Wipe: Clean surface with acetone until no yellow residue remains.

Visualizing the Safety Workflow

The following diagram illustrates the decision logic for handling this compound, ensuring no step is missed.

Caption: Operational decision tree for minimizing exposure risks during weighing and handling.

References

• National Center for Biotechnology Information (2026). PubChem Compound Summary for CID 56965961: 2-Bromo-N-(sec-butyl)-4-nitroaniline. Retrieved from [Link]

• OECD SIDS (2003). SIDS Initial Assessment Report for 2-Nitroaniline (Toxicology Read-Across). Retrieved from [Link][1]

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• 3. 2-Bromo-4-nitroaniline | 13296-94-1 | TCI AMERICA [tcichemicals.com]
• 4. 4-Bromo-2-nitroaniline | C6H5BrN2O2 | CID 70132 - PubChem [pubchem.ncbi.nlm.nih.gov]
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